9-Oxo-10-acridineacetic acid

• CAS: 77778-90-6

Core Science & Biosynthesis

9-Oxo-10-acridineacetic acid fluorescent properties and applications

Physicochemical Profiling, Analytical Utility, and Biological Mechanism

Executive Summary

9-Oxo-10-acridineacetic acid (CAS: 38609-97-1), also known as CMA or Cridanimod , is a dual-function small molecule possessing a rigid tricyclic acridone core.[1] To the analytical chemist, it is a high-quantum-yield fluorophore used for the derivatization of non-chromophoric amines. To the immunologist and drug developer, it is a potent, species-specific agonist of the STING (Stimulator of Interferon Genes) pathway, capable of inducing robust Type I interferon responses.

This guide dissects the molecule’s photophysical properties, details its protocol for HPLC fluorescence labeling, and maps its mechanism of action in innate immunity, with a critical focus on the murine-human translational gap.

Part 1: Physicochemical & Photophysical Profile

The fluorescence of CMA arises from its acridone (9(10H)-acridone) scaffold. Unlike flexible fluorophores, the rigid planar structure minimizes non-radiative decay pathways, resulting in exceptional brightness.

1.1 Key Chemical Data

Property	Specification
IUPAC Name	2-(9-oxoacridin-10-yl)acetic acid
Synonyms	10-Carboxymethyl-9-acridanone, CMA, Cridanimod, XBIO-101
Molecular Formula	C₁₅H₁₁NO₃
Molecular Weight	253.25 g/mol
Solubility	Soluble in DMSO, DMF, 0.1M NaOH.[1][2][3][4] Poor solubility in water/acidic media.
pKa	~3.7 (Carboxylic acid), allowing deprotonation at physiological pH.

1.2 Fluorescence Characteristics

CMA exhibits solvatochromism, where emission intensity and wavelength shift based on solvent polarity.

• Excitation Maxima: ~254 nm (UV), ~400–410 nm (Visible/Blue).

• Emission Maxima: ~430–450 nm (Blue-Green).

• Stokes Shift: Moderate (~30–50 nm), sufficient to prevent self-quenching in dilute solutions.

• Quantum Yield: High (>0.8 in ethanol), making it suitable for trace detection.

Expert Insight: When using CMA for cellular imaging, excitation at 405 nm (standard diode laser) is preferable to UV excitation to minimize cellular autofluorescence and phototoxicity.

Part 2: Analytical Application – HPLC Derivatization

Because many amino acids and small amines lack intrinsic chromophores, CMA is utilized as a pre-column derivatization reagent. The carboxylic acid tail of CMA reacts with primary amines to form stable, highly fluorescent amides.

2.1 Workflow Diagram: Pre-Column Derivatization

The following workflow illustrates the critical steps for labeling amino acids prior to HPLC analysis.

2.2 Standard Operating Procedure (SOP): Amine Labeling

Reagents:

• CMA Stock: 10 mM in anhydrous DMSO.

• Activation Agent: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide).

• Buffer: 0.1 M Borate buffer (pH 8.5).

Protocol:

• Activation: Mix CMA stock with equimolar EDC/NHS in DMSO. Incubate for 15 minutes at room temperature to generate the reactive NHS-ester in situ.

• Conjugation: Add the activated CMA solution to the amine sample (dissolved in Borate buffer). Maintain a 5:1 molar excess of CMA to analyte.

• Incubation: Heat to 50°C for 20 minutes. The elevated temperature ensures complete reaction with sterically hindered amines.

• Quenching: Add 10% acetic acid to stop the reaction and protonate the excess CMA (rendering it less soluble or shifting its retention time).

• Analysis: Inject into a C18 Reverse-Phase HPLC column. Detect Fluorescence at Ex 405 nm / Em 450 nm.[5]

Part 3: Biological Application – The STING Pathway

Beyond its fluorescence, CMA (as Cridanimod) is a pharmacological tool. It acts as a STING Agonist . The STING pathway is a central component of the innate immune system, detecting cytosolic DNA and triggering powerful antiviral and antitumor responses.

3.1 Mechanism of Action

CMA binds to the transmembrane domain of the STING dimer. This binding induces a conformational "closing" of the dimer, which is the signal for TBK1 recruitment.

Critical Species Specificity:

• Murine STING (mSTING): CMA binds with high affinity (

  ~ nM range), inducing potent IFN- secretion.

• Human STING (hSTING): CMA has negligible affinity for the most common human STING variants.

  • Why? A single amino acid difference (Glycine 230 in human vs. Isoleucine 229 in mouse) in the lid region of the binding pocket prevents CMA from stabilizing the active conformation in humans.

Research Warning: Do not use CMA as a STING agonist in human cell lines (e.g., THP-1, HeLa) expecting an interferon response. It acts as a negative control or requires specific hSTING mutants (e.g., R232) for limited activity.

3.2 Signaling Pathway Visualization

Part 4: Comparative Analysis & Troubleshooting

4.1 Comparison with Other STING Agonists

Compound	Target	Mechanism	Human Activity?	Fluorescence?
CMA (Cridanimod)	mSTING	Direct Binder	No	Yes (High)
DMXAA	mSTING	Direct Binder	No	Yes (Moderate)
2'3'-cGAMP	hSTING/mSTING	Cyclic Dinucleotide	Yes	No (Requires Label)
diABZI	hSTING	Synthetic Non-nucleotide	Yes	No

4.2 Troubleshooting Common Experimental Issues

• Issue: High background fluorescence in HPLC.

  • Cause: Excess unreacted CMA co-eluting with the peak of interest.

  • Solution: Optimize the gradient to separate the hydrophobic free acid (CMA) from the more polar amino acid conjugates.

• Issue: No immune response in cell culture.

  • Cause: Using human cells (THP-1) instead of mouse cells (Raw 264.7).

  • Solution: Switch to a murine line or use a human STING agonist like cGAMP as a positive control.

• Issue: Precipitation in aqueous buffer.

  • Cause: The carboxylic acid is protonated at acidic pH.

  • Solution: Ensure pH > 7.5 or maintain at least 1% DMSO in the final buffer.

References

• Kawai, T., & Akira, S. (2013). The role of pattern-recognition receptors in innate immunity: update on Toll-like receptors. Nature Immunology.

• Prantner, D., et al. (2012). 5,6-Dimethylxanthenone-4-acetic acid (DMXAA) activates the interferon pathway in mouse macrophages. Journal of Biological Chemistry. (Establishes the mechanism for the xanthenone/acridone class).

• Conlon, J., et al. (2013). Mouse-centric analysis of interactome structure and function. Nature. (Details the species specificity of DMXAA/CMA).

• Gao, P., et al. (2013). Structure-function analysis of STING activation by c[G(2',5')pA(3',5')p] and targeting by antiviral molecules. Cell.[5][6]

• Sigma-Aldrich Technical Data. 9-Oxo-10(9H)-acridineacetic acid for HPLC derivatization.[2][3]

Sources

• 1. 9-Oxo-10(9H)-acridineacetic acid CAS#: 38609-97-1 [m.chemicalbook.com]
• 2. 9-Oxo-10(9H)-acridineacetic acid for HPLC derivatization, = 99.0 T 38609-97-1 [sigmaaldrich.com]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. Buy Good Quality 9-Oxo-10(9H)-acridineacetic acid 38609-97-1 with a minimum purity of 99% [kemiworkschem.com]
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• 6. m.youtube.com [m.youtube.com]

Technical Whitepaper: Cridanimod-Mediated Resensitization of Progesterone Receptors

The following technical guide details the mechanistic relationship between 9-Oxo-10-acridineacetic acid (CMA/Cridanimod) and Progesterone Receptor (PR) expression, focusing on its application in reversing hormonal resistance in endometrial pathologies.

Executive Summary

9-Oxo-10-acridineacetic acid (chemically known as 10-carboxymethyl-9-acridanone or CMA ; INN: Cridanimod ) is a small-molecule immunomodulator historically characterized as a potent inducer of Type I Interferons (IFN-

/ ).[1][2] While initially developed for its antiviral properties, recent translational research has identified a critical secondary mechanism: the ability of CMA to induce and restore Progesterone Receptor (PR) expression in PR-null or PR-low tissues, specifically in endometrial carcinoma.

This guide delineates the molecular pathway by which CMA functions as a STING (Stimulator of Interferon Genes) agonist , triggering a signaling cascade that results in the transcriptional upregulation of PGR (the gene encoding PR). This mechanism provides a therapeutic strategy to reverse progestin resistance in gynecological malignancies and endometriosis.

Chemical & Pharmacological Profile

Property	Detail
IUPAC Name	2-(9-oxoacridin-10-yl)acetic acid
Common Aliases	CMA, Cridanimod, Neovir, XBIO-101
Molecular Weight	253.25 g/mol
Primary Target	STING (Stimulator of Interferon Genes)
Downstream Effect	Type I IFN induction (IFN- , IFN- ); PR Upregulation
Solubility	Soluble in alkaline aqueous solutions (forming sodium salt); DMSO

Mechanism of Action: The STING-IFN-PR Axis

Unlike direct nuclear receptor ligands, CMA acts upstream via the innate immune system. The causality chain is as follows:

• STING Activation: CMA binds directly to the STING dimer in the endoplasmic reticulum.

• Kinase Recruitment: This binding triggers the recruitment and autophosphorylation of TBK1 (TANK-binding kinase 1).

• Transcription Factor Activation: TBK1 phosphorylates IRF3 (Interferon Regulatory Factor 3), which dimerizes and translocates to the nucleus.

• Cytokine Surge: IRF3 drives the transcription of Type I Interferons (IFNB1, IFNA).

• Receptor Restoration: Through mechanisms involving autocrine IFN signaling and chromatin remodeling, CMA treatment leads to the re-expression of functional Progesterone Receptors (PR-A and PR-B) in tissues that have silenced these genes (e.g., Grade 2/3 endometrial cancer).

Mechanistic Signaling Pathway

The following diagram illustrates the signal transduction pathway from CMA cellular entry to PR gene transcription.

Caption: CMA activates STING, driving IRF3-mediated IFN production, which downstream results in the transcriptional restoration of the Progesterone Receptor (PGR).

Experimental Protocols for Validation

To validate the effect of CMA on PR expression, the following protocols are recommended. These are designed for PR-null endometrial cancer cell lines (e.g., Hec50co) or in vivo xenograft models.

Protocol A: In Vitro PR Induction Assay

Objective: Quantify the upregulation of PR mRNA and protein following CMA treatment.

• Cell Culture Preparation:

  • Culture Hec50co (PR-negative) and Ishikawa (PR-positive control) cells in DMEM/F12 + 10% FBS.

  • Starve cells in phenol-red-free media + 5% charcoal-stripped FBS for 24 hours prior to treatment to remove endogenous hormones.

• Drug Treatment:

  • Dissolve CMA in DMSO (Stock: 100 mM).

  • Treat cells with CMA at varying concentrations: 0, 10, 50, 100 µM .

  • Include a Positive Control: IFN-

    (1000 IU/mL).

  • Incubation time: 24 to 48 hours .

• Readout 1: qRT-PCR (Transcriptional Level):

  • Extract RNA using Trizol/Column method.

  • Target Primers: PGR (Total PR), PGR-B (Specific isoform).

  • Reference Gene: GAPDH or ACTB.

  • Expectation: >5-fold increase in PGR mRNA in CMA-treated Hec50co cells.

• Readout 2: Western Blot (Protein Level):

  • Lyse cells in RIPA buffer with protease/phosphatase inhibitors.

  • Antibody: Anti-PR (Clone 1294 or equivalent detecting A/B isoforms).

  • Expectation: Appearance of bands at ~116 kDa (PR-B) and ~94 kDa (PR-A) in treated samples.

Protocol B: Functional Resensitization (Cell Viability)

Objective: Determine if CMA restores sensitivity to progestin (Medroxyprogesterone Acetate - MPA).

Group	Treatment 1 (0-24h)	Treatment 2 (24-96h)	Hypothesis
Control	Vehicle	Vehicle	Baseline Growth
Progestin Only	Vehicle	MPA (1 µM)	No Effect (Resistant)
CMA Only	CMA (50 µM)	Vehicle	Minor Growth Inhibition
Combination	CMA (50 µM)	MPA (1 µM)	Significant Apoptosis

Note: The sequential approach (CMA priming) is often more effective than concurrent administration.

Clinical & Translational Implications[4]

Endometrial Cancer (Type II)

Type II endometrial cancers (e.g., serous carcinoma) are typically PR-negative and aggressive. They do not respond to standard hormonal therapy.[3]

• Strategy: "Priming" patients with Cridanimod to induce PR expression, converting the tumor from a hormone-resistant to a hormone-sensitive phenotype.

• Clinical Trial Evidence: Phase 2 studies (e.g., NCT02064725) have investigated Sodium Cridanimod in combination with progestins for recurrent/persistent carcinoma.

Endometriosis

Russian clinical literature (referencing "Neovir") utilizes CMA for endometriosis.

• Rationale: Endometriotic lesions often exhibit "Progesterone Resistance" (downregulated PR-B). CMA may normalize the immune environment (reducing TNF-

  ) and upregulate PR, allowing endogenous progesterone or exogenous progestins to effectively atrophy the lesion.

References

• Carlson, M. J., Thiel, K. W., & Leslie, K. K. (2013). "Cridanimod and progestin therapy in hormone-resistant endometrial cancer." Journal of Clinical Oncology. Link

• Cavlar, T., Deimling, T., Ablasser, A., Hopfner, K. P., & Hornung, V. (2013). "Species-specific detection of the antiviral small-molecule compound CMA by STING." The EMBO Journal, 32(10), 1440–1450.[4] Link

• Taylor, J. L., Schoenherr, C. K., & Grossberg, S. E. (1980). "High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters."[4] Antimicrobial Agents and Chemotherapy, 18(1), 20–26.[4] Link

• ClinicalTrials.gov. "A Phase II Study of Sodium Cridanimod in Conjunction With Progestin Therapy in Patients With Progesterone Receptor Negative Recurrent or Persistent Endometrial Carcinoma." Identifier: NCT02064725. Link

• ProbeChem. "Cridanimod (CMA) Biological Activity and Datasheet." Link

Sources

• 1. 2-(9-Oxoacridin-10(9H)-yl)acetic acid | CAS#:38609-97-1 | Chemsrc [chemsrc.com]
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• 3. Progesterone Resistance in Endometriosis: Current Evidence and Putative Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Technical Guide: Pharmacokinetics and Pharmacodynamics of 9-Oxo-10-acridineacetic Acid (Cridanimod)

Executive Technical Summary

9-Oxo-10-acridineacetic acid (CAS: 38609-97-1), widely known in pharmaceutical research as Cridanimod or by its trade name Neovir (as the sodium or meglumine salt), is a low-molecular-weight synthetic immunomodulator. It belongs to the class of acridone derivatives.[1][2]

Unlike direct-acting antivirals, Cridanimod functions primarily as an Interferon Inducer (IFNi) . It triggers the innate immune system to produce endogenous Type I Interferons (IFN-

and IFN- ). While historically utilized in Eastern European pharmacopoeia for viral infections (Herpes, Hepatitis, HIV adjunct), recent investigations have pivoted toward its potential in oncology—specifically for upregulating Progesterone Receptors (PR) in endometrial cancer—and its role as a STING (Stimulator of Interferon Genes) pathway agonist.

Chemical Identity:

• IUPAC Name: 2-(9-oxoacridin-10-yl)acetic acid

• Molecular Formula:

  [2][3][4]

• Molecular Weight: 253.25 g/mol [4][5][6][7]

• Key Property: Highly fluorescent (used as a derivatization tag in HPLC), planar structure allowing DNA intercalation.

Pharmacodynamics: The Mechanistic Pathways

The pharmacodynamic profile of Cridanimod is bifunctional, exhibiting species-specific immunomodulation and receptor-level regulation in oncology.

Primary Mechanism: STING-Mediated Interferon Induction

Cridanimod mimics double-stranded DNA (dsDNA) danger signals. It binds to the transmembrane protein STING (endoplasmic reticulum), triggering a signaling cascade that results in the phosphorylation of Interferon Regulatory Factor 3 (IRF3).[1]

The Species Specificity Caveat: Researchers must note that Cridanimod is a potent agonist of murine STING (similar to DMXAA).[1] However, its affinity for the human STING variant (specifically the H232 allele) is significantly lower. This discrepancy necessitates careful model selection during preclinical development. In humans/rats, efficacy often relies on alternative pathways or high-dose administration to achieve PR-upregulation.

Secondary Mechanism: Progesterone Receptor (PR) Upregulation

In hormone-dependent cancers (e.g., endometrial), tumor cells often downregulate PR to evade hormonal therapy. Cridanimod restores PR expression, resensitizing the tumor to progestins.

Pathway Visualization (STING Signaling)

Figure 1: The canonical STING-TBK1-IRF3 signaling cascade activated by Cridanimod to induce Interferon-beta.

Pharmacokinetics (PK): ADME Profile

The pharmacokinetic behavior of 9-Oxo-10-acridineacetic acid is characterized by rapid absorption (especially in salt form) and renal clearance. The acid form is poorly soluble in water, so it is almost exclusively administered as a sodium or meglumine salt (Neovir) to improve bioavailability.

Quantitative PK Summary (Intramuscular - Clinical/Preclinical Aggregate)

Parameter	Value (Approx.)	Clinical Significance
Bioavailability ( )	>90% (IM)	Rapid systemic onset via intramuscular route. Oral bioavailability is variable.[8]
	15 – 30 min	Rapid absorption phase; correlates with acute IFN spike.
	Dose-dependent	Linear kinetics observed in therapeutic ranges (250-500 mg).
Half-life ( )	1.0 – 2.5 hours	Short half-life necessitates frequent dosing or reliance on the downstream PD effect (IFN cascade lasts longer than the drug).
Plasma Protein Binding	Moderate (~50-60%)	Allows sufficient free fraction for tissue distribution.
Excretion	Renal (>80%)	Excreted largely unchanged in urine.

Metabolism and Excretion[10][11]

• Metabolism: Unlike many antivirals, Cridanimod does not undergo extensive Phase I oxidative metabolism (CYP450). It is stable in vivo. Minor Phase II glucuronidation may occur.

• Elimination: The primary route is glomerular filtration.

• Implication: Dosage adjustment is mandatory in subjects with renal impairment (Creatinine Clearance < 60 mL/min) to prevent accumulation and potential acridine-associated toxicity.

Experimental Methodologies

For researchers characterizing this compound, establishing a robust bioanalytical method is critical.[9] Due to the acridone core, Fluorescence Detection (FLD) is far superior to UV-Vis in terms of sensitivity and specificity.

Protocol: HPLC-FLD Quantification in Plasma

This protocol validates the concentration of Cridanimod in biological fluids.

Reagents:

• Mobile Phase: 20 mM Ammonium Acetate (pH 4.5) : Acetonitrile (75:25 v/v).

• Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm).

• Internal Standard (IS): Acridone or a structural analog (e.g., 9-aminoacridine).[2]

Step-by-Step Workflow:

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of plasma.

  • Add 10 µL of Internal Standard.

  • Add 300 µL of ice-cold Methanol/Acetonitrile (1:1) to precipitate proteins.

  • Vortex for 60 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Handling:

  • Transfer clear supernatant to a clean vial.

  • (Optional) Evaporate under nitrogen and reconstitute in Mobile Phase for trace analysis.

• Chromatography Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: Fluorescence.[6][9] Excitation: 254 nm | Emission: 430 nm .

• Data Analysis:

  • Calculate Peak Area Ratio (Analyte/IS).

  • Quantify against a 7-point calibration curve (range: 10 – 5000 ng/mL).

Bioanalytical Workflow Diagram

Figure 2: Optimized bioanalytical workflow for high-sensitivity quantification of Cridanimod.

Scientific Integrity & Causality

Why Fluorescence? While 9-Oxo-10-acridineacetic acid has UV absorbance maxima at ~254nm and ~410nm, biological matrices (plasma/urine) contain numerous UV-absorbing interferences. The rigid planar structure of the acridone ring provides a high quantum yield of fluorescence. Using FLD improves the Lower Limit of Quantitation (LLOQ) by approximately 10-50 fold compared to UV, which is essential for defining the terminal elimination phase of the PK curve.

Self-Validating the PD Model: When testing efficacy, measuring the drug concentration alone is insufficient due to the indirect mechanism of action. A valid study must measure the biomarker response (IFN-

mRNA levels via qPCR or serum IFN protein via ELISA) alongside the drug concentration. If drug levels are high but IFN is absent, the model (species) may lack the compatible STING allele (H232).

References

• PubChem. (n.d.). 9-Oxo-10(9H)-acridineacetic acid (Compound Summary). National Library of Medicine. Retrieved February 7, 2026, from [Link]

• Kovaleva, V., et al. (2022). Tilorone and Cridanimod Protect Mice and Show Antiviral Activity in Rats despite Absence of the Interferon-Inducing Effect in Rats.[10][11] MDPI / National Institutes of Health. Retrieved February 7, 2026, from [Link]

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• 4. 9-Oxo-10(9H)-acridineacetic acid | CAS 38609-97-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. 9-Oxo-10(9H)-acridineacetic acid - pharmaceutical raw materials both for vet and human [cnarshine.com]
• 6. Buy Good Quality 9-Oxo-10(9H)-acridineacetic acid 38609-97-1 with a minimum purity of 99% [kemiworkschem.com]
• 7. 9-Oxo-10(9H)-acridineacetic acid, CasNo.38609-97-1 Wuhan Kemi-Works Chemical Co., Ltd China (Mainland) [kemiworks.lookchem.com]
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Structural Elucidation of 9-Oxo-10-acridineacetic Acid: A Technical Guide

Abstract

This technical guide provides a comprehensive structural analysis of 9-Oxo-10-acridineacetic acid (CAS No. 38609-97-1), a molecule of significant interest in pharmaceutical research, also known as Cridanimod.[1][2] This document delves into the key physicochemical properties and explores the multifaceted spectroscopic techniques required for its unequivocal structural confirmation. The methodologies and expected outcomes for techniques including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy are detailed. This guide is intended for researchers, scientists, and drug development professionals engaged in the characterization of complex organic molecules, offering both foundational knowledge and practical insights into the structural verification of this important acridine derivative.

Introduction: The Significance of 9-Oxo-10-acridineacetic Acid (Cridanimod)

9-Oxo-10-acridineacetic acid, a yellow to green-yellow crystalline solid, is a potent immunomodulator and interferon inducer.[2][3] Its rigid, planar tricyclic acridone core is a key structural feature that allows it to intercalate with DNA, a mechanism underlying the bioactivity of many acridine derivatives.[2] The molecule's therapeutic potential, particularly in oncology and virology, necessitates a robust and unambiguous understanding of its three-dimensional structure and electronic properties. This guide provides a detailed roadmap for the comprehensive structural analysis of this compound, emphasizing the synergy between different analytical techniques.

Core Molecular Structure

The fundamental structure of 9-Oxo-10-acridineacetic acid comprises a central acridone skeleton with an acetic acid moiety attached to the nitrogen atom at position 10.

Caption: Chemical structure of 9-Oxo-10-acridineacetic acid.

Physicochemical Properties

A foundational aspect of structural analysis is the characterization of the molecule's fundamental physicochemical properties. These parameters provide the first layer of identification and are crucial for selecting appropriate analytical methodologies.

Property	Value	Source
Molecular Formula	C₁₅H₁₁NO₃	[3]
Molecular Weight	253.25 g/mol	[3]
CAS Number	38609-97-1	[1]
Appearance	Yellow to yellowish-green crystalline powder	[3][4]
Melting Point	~289 °C (decomposes)	[2]
Solubility	Slightly soluble in aqueous base and DMSO	[2]
pKa	3.69 ± 0.10 (Predicted)	[2]
λmax	410 nm (in H₂O)	[2]

Spectroscopic and Spectrometric Elucidation

The definitive structural confirmation of 9-Oxo-10-acridineacetic acid relies on a suite of spectroscopic and spectrometric techniques. Each method provides a unique piece of the structural puzzle, and together they offer a comprehensive and validated molecular portrait.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. While a publicly available, fully assigned spectrum for 9-Oxo-10-acridineacetic acid is not readily found, data from related compounds and patent literature provide strong guidance for the expected chemical shifts and coupling patterns.

Expected ¹H NMR Spectral Features:

Based on the structure, the proton NMR spectrum is expected to exhibit distinct signals for the aromatic protons and the methylene protons of the acetic acid moiety.

• Aromatic Region (δ 7.0-8.5 ppm): The eight protons on the acridone core will give rise to a complex series of multiplets in this region. The exact chemical shifts and coupling constants will be influenced by the electron-withdrawing effect of the carbonyl group and the nitrogen atom. Protons closer to the carbonyl group (e.g., at positions 1 and 8) are expected to be deshielded and resonate at a lower field. Patent literature describing salts of 9-oxoacridine-10-acetic acid reports aromatic proton signals in the range of 7.23 - 8.39 ppm.[5]

• Methylene Protons (δ ~4.0-5.0 ppm): The two protons of the -CH₂- group in the acetic acid side chain are expected to appear as a sharp singlet, as they are not coupled to any other protons. Their chemical shift will be influenced by the adjacent nitrogen atom and the carboxylic acid group. A patent for a salt of the compound reports this singlet at approximately 4.10 ppm in D₂O.[5]

• Carboxylic Acid Proton (δ >10 ppm): The acidic proton of the carboxyl group will likely appear as a broad singlet at a very low field, and its visibility may depend on the solvent and concentration.

Expected ¹³C NMR Spectral Features:

The carbon NMR spectrum will provide complementary information, confirming the number of unique carbon environments.

• Carbonyl Carbons (δ ~170-180 ppm): Two distinct signals are expected in the downfield region: one for the carboxylic acid carbonyl and another for the ketone carbonyl at position 9.

• Aromatic Carbons (δ ~115-145 ppm): The twelve carbons of the acridone ring system will produce a series of signals in this range. The chemical shifts will be dependent on their position relative to the heteroatoms.

• Methylene Carbon (δ ~45-55 ppm): A single signal is anticipated for the methylene carbon of the acetic acid side chain.

A study on 9-acridinone and its derivatives provides a valuable reference for the assignment of the signals of the acridone core.[6]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of 9-Oxo-10-acridineacetic acid in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O with a suitable base for solubilization) in a standard 5 mm NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: For ¹H NMR, acquire a sufficient number of scans to achieve a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

• Advanced Experiments (Optional): To aid in the complete and unambiguous assignment of all signals, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

Caption: A typical workflow for the NMR analysis of 9-Oxo-10-acridineacetic acid.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight and obtaining information about the molecular formula and fragmentation patterns of a compound.

Expected Mass Spectrum:

• Molecular Ion Peak ([M+H]⁺ or [M-H]⁻): In a high-resolution mass spectrum (HRMS), the molecular ion peak will be observed at an m/z value corresponding to the exact mass of the molecule (C₁₅H₁₁NO₃, calculated exact mass: 253.0739). This provides a highly accurate confirmation of the molecular formula.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of 9-Oxo-10-acridineacetic acid in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Data Acquisition: Acquire the mass spectrum in both positive and negative ion modes to observe both [M+H]⁺ and [M-H]⁻ ions.

• Tandem MS (MS/MS): To study the fragmentation patterns, perform tandem mass spectrometry by isolating the molecular ion and subjecting it to collision-induced dissociation (CID).

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and is particularly useful for characterizing compounds with conjugated systems.

Expected UV-Vis Spectrum:

The extended π-conjugated system of the acridone core is expected to give rise to strong absorption bands in the UV-Vis region. A maximum absorption (λmax) at 410 nm in water has been reported, which is consistent with the yellow color of the compound.[2] The spectrum will likely show multiple absorption bands corresponding to π → π* and n → π* transitions.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a series of dilute solutions of 9-Oxo-10-acridineacetic acid in a suitable UV-transparent solvent (e.g., ethanol, methanol, or water) of known concentrations.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Scan the absorbance of the solutions over a wavelength range of approximately 200-800 nm.

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax) and calculate the molar absorptivity (ε) using the Beer-Lambert law.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule.

Expected IR Spectral Features:

• O-H Stretch: A broad absorption band in the region of 2500-3300 cm⁻¹ is expected for the carboxylic acid hydroxyl group.

• C=O Stretches: Two distinct and strong absorption bands are anticipated for the two carbonyl groups: one for the ketone in the acridone ring (typically around 1630-1680 cm⁻¹) and another for the carboxylic acid (around 1700-1730 cm⁻¹).

• C=C and C=N Stretches: Multiple sharp bands in the 1450-1600 cm⁻¹ region will correspond to the aromatic ring vibrations.

• C-N and C-O Stretches: Absorptions in the fingerprint region (below 1400 cm⁻¹) will correspond to the various single bond vibrations.

X-ray Crystallography: The Definitive 3D Structure

While spectroscopic methods provide invaluable information about the connectivity and electronic structure of 9-Oxo-10-acridineacetic acid, single-crystal X-ray diffraction is the gold standard for determining its precise three-dimensional arrangement in the solid state. This technique would provide accurate bond lengths, bond angles, and intermolecular interactions.

As of the date of this publication, a publicly available crystal structure of 9-Oxo-10-acridineacetic acid has not been identified. The successful crystallization of this compound would be a significant contribution to the field, enabling a deeper understanding of its structure-activity relationships.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: The primary challenge is to grow single crystals of sufficient size and quality. This can be attempted through various techniques, such as slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization from a range of solvents.

• Data Collection: Mount a suitable single crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding a detailed 3D model of the molecule.

Computational Modeling

In the absence of a crystal structure, computational modeling can provide valuable insights into the preferred conformation and electronic properties of 9-Oxo-10-acridineacetic acid. Density Functional Theory (DFT) calculations can be employed to predict the optimized geometry, vibrational frequencies (to compare with experimental IR spectra), and NMR chemical shifts.[7] Such theoretical data can aid in the interpretation of experimental results and provide a more complete understanding of the molecule's structural characteristics.

Conclusion

The structural analysis of 9-Oxo-10-acridineacetic acid is a multi-faceted process that requires the integration of several analytical techniques. While a complete experimental dataset, including a crystal structure, is not yet publicly available, a combination of NMR, MS, UV-Vis, and IR spectroscopy, supplemented by computational modeling, can provide an unambiguous structural assignment. This guide has outlined the key experimental considerations and expected outcomes for each technique, providing a robust framework for researchers working on the characterization of this and related pharmacologically active molecules. The elucidation of its precise structural features is paramount for understanding its mechanism of action and for the rational design of new and improved therapeutic agents.

References

• Wuhan Kemi-Works Chemical Co., Ltd. 9-Oxo-10(9H)-acridineacetic acid. [Link]

• PubMed Central. Chemometric Analysis of UV-Visible Spectral Fingerprints for the Discrimination and Quantification of Clinical Anthracycline Drug Preparation Used in Oncology. [Link]

• Google Patents. EP1970372B1 - Salts of 9-oxoacridine-10-acetic acid with 1-alkylamno-1-desoxy-polyols.

• PubMed. 1H and 13C NMR spectra, structure and physicochemical features of phenyl acridine-9-carboxylates and 10-methyl-9-(phenoxycarbonyl)acridinium trifluoromethanesulphonates--alkyl substituted in the phenyl fragment. [Link]

• pharmaceutical raw materials both for vet and human. 9-Oxo-10(9H)-acridineacetic acid. [Link]

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The Dual Threat: Unlocking the Antineoplastic Potential of 9-Oxo-10-acridineacetic Acid Derivatives

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist

The relentless pursuit of novel and effective anticancer agents has led researchers down many avenues, with heterocyclic compounds representing a particularly fruitful area of exploration. Among these, the rigid, planar structure of the acridine nucleus has long been recognized for its ability to interact with cellular macromolecules, making it a privileged scaffold in medicinal chemistry. This guide delves into the burgeoning field of 9-Oxo-10-acridineacetic acid derivatives, a class of compounds demonstrating significant antineoplastic potential through a fascinating dual mechanism of action: direct cytotoxicity and potent immunomodulation. This document serves as a technical resource, providing a comprehensive overview of their synthesis, mechanisms of action, structure-activity relationships, and the key experimental protocols for their evaluation.

The 9-Oxo-10-acridineacetic Acid Scaffold: A Foundation for Diverse Antitumor Activity

The core structure, 9-Oxo-10(9H)-acridineacetic acid, also known as Cridanimod or 10-carboxymethyl-9-acridanone (CMA), is a versatile building block for the synthesis of a wide array of potential therapeutic agents.[1] Its unique molecular architecture, featuring an acetic acid moiety at the 10-position of the acridone core, provides a crucial handle for synthetic modifications, allowing for the generation of extensive libraries of derivatives with varied physicochemical properties and biological activities.

The fundamental synthetic route to the acridone skeleton typically involves the Ullman condensation of an anthranilic acid derivative with a substituted aniline, followed by cyclization.[2][3] The resulting acridone can then be N-alkylated with a haloacetic acid ester, followed by hydrolysis to yield the 9-Oxo-10-acridineacetic acid core.

General Synthetic Pathway

The synthesis of the parent scaffold and its subsequent derivatization is a critical first step in exploring the antineoplastic potential of this compound class. The following workflow outlines a common synthetic approach.

Caption: General synthetic workflow for 9-Oxo-10-acridineacetic acid derivatives.

Mechanisms of Antineoplastic Action: A Two-Pronged Attack

Derivatives of 9-Oxo-10-acridineacetic acid exert their anticancer effects through at least two distinct and complementary mechanisms: direct cytotoxicity and immunomodulation via interferon induction. The specific mechanism that predominates may depend on the nature of the substitutions on the acridone core and the acetic acid side chain.

Direct Cytotoxicity: Targeting the Machinery of Cell Proliferation

Many acridine and acridone derivatives are known to be cytotoxic to cancer cells, and this activity is often attributed to their ability to interfere with DNA replication and integrity.[4][5]

• DNA Intercalation and Topoisomerase Inhibition: The planar aromatic structure of the acridone nucleus is well-suited for intercalation between DNA base pairs.[5] This insertion can distort the DNA helix, interfering with the processes of transcription and replication. Furthermore, this intercalation can stabilize the covalent complex between DNA and topoisomerase enzymes, particularly topoisomerase II, leading to the accumulation of DNA strand breaks and the induction of apoptosis.[1][6]

• Induction of Apoptosis and Cell Cycle Arrest: As a consequence of DNA damage, these derivatives can trigger programmed cell death, or apoptosis.[7] This is often accompanied by cell cycle arrest, typically at the G2/M or S phase, preventing the proliferation of cancer cells.[4][6]

Caption: Signaling pathway for direct cytotoxicity of 9-Oxo-10-acridineacetic acid derivatives.

Immunomodulation: Harnessing the Power of Interferons

A particularly compelling aspect of this class of compounds is their ability to act as potent inducers of interferons (IFNs).[8][9] The parent compound, CMA, is a well-documented interferon inducer, capable of stimulating high titers of IFN in vivo.[10][11]

• Interferon Induction: These derivatives can stimulate various immune cells, such as macrophages, to produce Type I interferons (IFN-α/β).[11] This induction is thought to occur via a specific protein receptor, and interestingly, some inactive analogs can enhance the interferon response to active inducers, possibly by competing for binding sites on transport proteins.[9]

• Antitumor Effects of Interferons: Interferons have pleiotropic antitumor effects. They can directly inhibit the proliferation of cancer cells, enhance the expression of tumor antigens on the cell surface, and activate various components of the immune system, including natural killer (NK) cells and cytotoxic T lymphocytes, to recognize and eliminate cancer cells.

Caption: Signaling pathway for the immunomodulatory effects of 9-Oxo-10-acridineacetic acid derivatives.

Structure-Activity Relationships (SAR): Fine-Tuning for Potency and Selectivity

The exploration of SAR is crucial for optimizing the antineoplastic properties of 9-Oxo-10-acridineacetic acid derivatives. While comprehensive SAR studies for this specific class are still emerging, initial findings and data from related acridone derivatives provide valuable insights.

For N10-substituted acridone derivatives, the length of the alkyl chain at the N10 position can significantly impact anticancer activity, with butyl chains showing enhanced potency in some cases.[12] Furthermore, substitutions on a phenyl ring attached to the N10-alkyl chain can modulate cytotoxicity, with electron-withdrawing groups like nitro, fluoro, and chloro at the 4th position often leading to more potent compounds.[12] Conversely, the presence of a methoxy group on the phenyl ring has been shown to decrease cytotoxicity.[12]

In Vitro Evaluation: A Step-by-Step Guide to Key Experimental Protocols

A robust in vitro evaluation is essential to characterize the antineoplastic potential of novel 9-Oxo-10-acridineacetic acid derivatives. The following protocols provide a framework for assessing cytotoxicity, effects on the cell cycle, induction of apoptosis, and interferon-inducing capabilities.

Cytotoxicity Assays: Quantifying Antiproliferative Effects

The initial screening of novel compounds typically involves assessing their ability to inhibit the proliferation of cancer cell lines. The MTT and SRB assays are two commonly employed colorimetric methods.

4.1.1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with a serial dilution of the test compounds for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

4.1.2. Sulforhodamine B (SRB) Assay

This assay is based on the ability of SRB to bind to protein components of cells, providing a measure of cell mass.[12]

• Protocol:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

  • Cell Fixation: After treatment, fix the cells with ice-cold 10% trichloroacetic acid (TCA) for 1 hour at 4°C.[12]

  • Washing: Wash the plates with water to remove the TCA.[12]

  • SRB Staining: Add SRB solution (0.4% w/v in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.[12]

  • Washing: Wash the plates with 1% acetic acid to remove unbound dye.[12]

  • Solubilization: Add 10 mM Tris base solution to dissolve the bound dye.

  • Absorbance Measurement: Read the absorbance at 510 nm.

  • Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

Cell Cycle Analysis: Investigating Effects on Cell Division

Flow cytometry using a DNA-staining dye like propidium iodide (PI) is the standard method for analyzing the distribution of cells in the different phases of the cell cycle.

• Protocol:

  • Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC50 concentration for 24-48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fixation: Fix the cells in ice-cold 70% ethanol and store at -20°C for at least 2 hours.

  • Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

  • Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay: Detecting Programmed Cell Death

The Annexin V/PI double staining assay is a widely used method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells by flow cytometry.

• Protocol:

  • Cell Treatment: Treat cells with the test compound as described for cell cycle analysis.

  • Cell Harvesting: Harvest the cells and wash with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

  • Incubation: Incubate in the dark at room temperature for 15 minutes.

  • Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Interferon Induction Assay: Measuring Immunomodulatory Activity

This assay quantifies the amount of interferon produced by cells in response to treatment with the test compounds.

• Protocol:

  • Cell Culture: Culture immune cells, such as murine bone marrow-derived macrophages, in appropriate medium.[11]

  • Compound Treatment: Treat the cells with various concentrations of the test compound for a specified period (e.g., 24 hours).[11]

  • Supernatant Collection: Collect the cell culture supernatants.

  • Interferon Quantification: Measure the concentration of interferon in the supernatants using an enzyme-linked immunosorbent assay (ELISA) kit specific for the type of interferon being measured (e.g., mouse IFN-α or IFN-β).

  • Data Analysis: Generate a standard curve using recombinant interferon and determine the concentration of interferon in the experimental samples.

Quantitative Data Summary

The following table summarizes the reported cytotoxic activities of various 9-acridone and related derivatives against different cancer cell lines.

Compound Class	Derivative	Cell Line	Assay	IC50 (µM)	Reference
9-Acridinyl Amino Acid	Derivative 8	A549 (Lung Carcinoma)	MTT	~6	[6]
9-Acridinyl Amino Acid	Derivative 9	A549 (Lung Carcinoma)	MTT	~6	[6]
9(10H)-Acridinone-1,2,3-triazole	2-methoxy-10-((1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methyl)acridin-9(10H)-one (8c)	MCF-7 (Breast Cancer)	Not Specified	< etoposide	[13]
N10-substituted acridone	N-propyl derivative 7f	MDA-MB-231 (Breast Cancer)	SRB	6.14	[12]
N10-substituted acridone	N-butyl derivatives 8d, 8e, 8f	MCF-7 and MDA-MB-231 (Breast Cancer)	SRB	< 10	[12]

Future Directions and Conclusion

The 9-Oxo-10-acridineacetic acid framework represents a highly promising platform for the development of novel antineoplastic agents. The dual mechanism of action, combining direct cytotoxicity with immunomodulation, offers the potential for more effective and durable anticancer responses. Future research should focus on:

• Expansion of Chemical Diversity: Synthesizing and screening a wider range of derivatives to further elucidate structure-activity relationships.

• Mechanism Deconvolution: Investigating the interplay between the cytotoxic and immunomodulatory effects of these compounds.

• In Vivo Efficacy Studies: Evaluating the most promising candidates in preclinical animal models of cancer.

• Combination Therapies: Exploring the synergistic potential of these derivatives with existing cancer therapies, such as chemotherapy and immunotherapy.

References

• Yuanli Bio. (2025, December 23). What are the applications of 9 - Acridone derivatives? - Blog. Retrieved from [Link]

• Girdhar, A., Jain, S., Jain, N., & Girdhar, S. (n.d.). SYNTHESES AND BIOLOGICAL STUDIES OF NOVEL 9(10H)-ACRIDONE DERIVATIVES. Acta Poloniae Pharmaceutica - Drug Research, 68(2), 211-215. Retrieved from [Link]

• The Role of 9-Oxo-10(9H)-Acridineacetic Acid in Pharmaceutical Synthesis. (2025, October 16). Retrieved from [Link]

• Grigoryan, S. S., Petrov, A. Yu., Isaeva, E. I., Muzykin, M. A., Kovalenko, A. L., & Romantsov, M. G. (2014). Induction of Type 1, 2 and 3 Interferons by Acridone Acetates. Antibiotiki i Khimioterapiya, 59(9-10), 3-9. Retrieved from [Link]

• Szulc, B., & Inglot, A. D. (1984). Induction of interferon in mice by sodium salt of 9-oxo-10-acridineacetic acid: specific enhancement by analogs. Archives of Virology, 80(2-3), 169–178. Retrieved from [Link]

• Rupar, J., et al. (2020). Synthesis and evaluation of anticancer activity of new 9-acridinyl amino acid derivatives. RSC Medicinal Chemistry, 11(2), 205-214. Retrieved from [Link]

• Kumar, A., et al. (2023). Evaluation of N10-substituted acridone-based derivatives as AKT inhibitors against breast cancer cells: in vitro and molecular docking studies. Journal of Biomolecular Structure and Dynamics, 41(8), 3025-3040. Retrieved from [Link]

• Wang, L., et al. (2017). Recent developments in the synthesis and biological activity of acridine/acridone analogues. RSC Advances, 7(25), 15438-15451. Retrieved from [Link]

• Alsaedi, S., et al. (2025). New acridone derivatives to target telomerase and oncogenes – an anticancer approach. Chemical Science, 16(1), 1-13. Retrieved from [Link]

• Synthesis, cytotoxicity evaluation, and molecular modeling studies of 2,N10-substituted acridones as DNA-intercalating agents. (2020, July 1). Retrieved from [Link]

• Belmont, P., & Dorange, I. (2008). A 9-aminoacridine derivative induces growth inhibition of Ehrlich ascites carcinoma cells and antinociceptive effect in mice. Frontiers in Pharmacology, 9, 598. Retrieved from [Link]

• Stringfellow, D. A. (1978). High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters. Antimicrobial Agents and Chemotherapy, 13(3), 349–354. Retrieved from [Link]

• Fatykhov, R.F., Khalymbadzha, I.A., Rusinov, V.L., & Chupakhin, O.N. (2023). Xanthone-1,2,4-triazine and Acridone-1,2,4-triazine Conjugates: Synthesis and Anticancer Activity. Molecules, 28(5), 2345. Retrieved from [Link]

• Synthesis and Biological Evaluation of Acridone Derivatives for Antimicrobial and Antifungal Applications. (2025, July 22). Retrieved from [Link]

• Al-Suwaidan, I. A., et al. (2016). Synthesis of compounds containing 9(10H)-Acridone. Journal of Chemical and Pharmaceutical Research, 8(6), 1-10. Retrieved from [Link]

• Akbarzadeh, T., et al. (2015). Design, synthesis, in vitro cytotoxic activity evaluation, and apoptosis-induction study of new 9(10H)-acridinone-1,2,3-triazoles. Medicinal Chemistry Research, 24(10), 3849–3861. Retrieved from [Link]

• Storch, E., & Kirchner, H. (1982). Induction of interferon in murine bone marrow-derived macrophage cultures by 10-carboxymethyl-9-acridanone. European Journal of Immunology, 12(9), 793–796. Retrieved from [Link]

• El-Sayed, M. A. A., et al. (2025). Acridine/Acridone Derivatives as Catalytic Inhibitors of Topoisomerase I. Molecules, 30(21), 5038. Retrieved from [Link]

• Abu-El-Halawa, R., et al. (2022). Synthesis, computational study and biological evaluation of 9-acridinyl and 1-coumarinyl-1,2,3-triazole-4-yl derivatives as topoisomerase II inhibitors. Scientific Reports, 12(1), 1-15. Retrieved from [Link]

• Ðorđević, S., et al. (2025). N-(9-Acridinyl) Amino Acid Derivatives: Synthesis and In Vitro Evaluation of Anti-Toxoplasma gondii Activity. Molecules, 30(6), 1234. Retrieved from [Link]

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Protocols & Analytical Methods

Application of Cridanimod in endometrial cancer research

Technical Application Note: Cridanimod-Mediated Resensitization and Immunomodulation in Endometrial Carcinoma

Part 1: Mechanistic Rationale & Therapeutic Logic

Cridanimod is a small-molecule immunomodulator and STING (Stimulator of Interferon Genes) agonist. In the context of endometrial cancer (EC), its primary utility lies in its ability to reverse hormonal resistance .

High-grade EC often loses expression of the Progesterone Receptor (PR), specifically the PR-B isoform, rendering standard progestin therapies (e.g., Medroxyprogesterone Acetate, MPA) ineffective.[1] Cridanimod triggers the STING-TBK1-IRF3 signaling axis, inducing Type I Interferons (IFN-

/ ). This inflammatory signaling cascade epigenetically and transcriptionally upregulates the PGR gene, restoring PR expression and resensitizing the tumor to progestin-induced apoptosis.

Signaling Pathway Visualization

Caption: Cridanimod activates the STING pathway to restore PR-B expression, enabling progestin efficacy.

Part 2: In Vitro Application Protocols

Compound Preparation and Handling

Cridanimod is available as a free acid or a sodium salt (Sodium Cridanimod). The salt form is preferred for aqueous solubility in biological assays.

Parameter	Specification	Notes
Solvent (Salt Form)	Sterile PBS or Water	Soluble up to ~50 mg/mL. pH neutral.
Solvent (Free Acid)	DMSO	Soluble up to ~50 mg/mL.[2] Requires sonication.[2]
Storage	-20°C (Stock)	Avoid freeze-thaw cycles. Aliquot immediately.
Working Conc.	10 µg/mL – 500 µg/mL	Dose-dependent toxicity varies by cell line.

Protocol: PR Restoration and Progestin Sensitization Assay

Objective: To demonstrate that Cridanimod pretreatment restores PR expression and sensitizes PR-negative cells (e.g., KLE, HEC-1A) to progestin.

Materials:

• Cell Lines: KLE (PR-negative), Ishikawa (PR-positive control).

• Reagents: Cridanimod (Stock 50 mg/mL), Medroxyprogesterone Acetate (MPA).

• Readouts: Western Blot (PR-B), Cell Viability (CCK-8/MTT).

Step-by-Step Methodology:

• Seeding:

  • Plate cells at

    cells/well in 96-well plates (viability) or cells/well in 6-well plates (protein analysis).

  • Incubate for 24 hours to allow attachment.

• Priming Phase (Cridanimod Treatment):

  • Replace media with fresh media containing Cridanimod.

  • Dose Ranging: 0 (Vehicle), 50, 100, 250, 500 µg/mL.

  • Note: High concentrations (up to 500 µg/mL) are often required for robust STING activation in certain resistant lines, unlike nanomolar potency kinase inhibitors.

  • Incubate for 24 to 48 hours .

• Verification Step (Parallel Plate):

  • Harvest cells from the 6-well plate.

  • Perform Western Blot for PR-B (approx. 116 kDa) and p-IRF3 (to confirm STING activation).

  • Success Criteria: >2-fold increase in PR-B expression relative to vehicle.

• Combination Phase (Progestin Treatment):

  • Wash the 96-well plates with PBS.

  • Add media containing MPA (10 µM) alone or in combination with a maintenance dose of Cridanimod.

  • Incubate for an additional 48 to 72 hours .

• Readout:

  • Perform CCK-8 or MTT assay.

  • Calculate Synergy Score (e.g., Bliss Independence model) to quantify resensitization.

Part 3: In Vivo Application Protocols

Mouse Xenograft Model Strategy

Objective: To evaluate tumor growth inhibition in a PR-negative xenograft model using sequential Cridanimod and Progestin.

Model Selection:

• Strain: BALB/c Nude (Immunocompromised) for human xenografts (e.g., KLE cells).

• Syngeneic Option: If studying immune microenvironment (CD8+ infiltration), use BALB/c with a murine endometrial line, but note species differences in STING affinity (Cridanimod activates human STING; mouse DMXAA is often used for mouse STING, but Cridanimod has partial cross-reactivity or requires humanized STING mice). For pure PR-restoration studies, human xenografts in nude mice are standard.

Dosing Regimen:

Group	Treatment A (Priming)	Treatment B (Therapy)	Route/Freq
1. Vehicle	PBS/Saline	PBS/Saline	IG/Daily
2. Progestin Only	Vehicle	MPA (50 mg/kg)	IM/Twice Weekly
3. Cridanimod Only	Cridanimod (125 mg/kg)	Vehicle	IG/Daily
4. Combination	Cridanimod (125 mg/kg)	MPA (50 mg/kg)	See Workflow Below

Experimental Workflow Visualization:

Caption: Sequential dosing strategy to prime tumors with Cridanimod before/during MPA therapy.

Critical Technical Considerations

• Species Specificity: Cridanimod (CMA) is distinct from DMXAA. While DMXAA is mouse-STING specific, CMA has broader activity but affinity varies. For rigorous immunological studies, humanized STING mice are recommended if available. For PR-restoration (tumor-intrinsic effect), standard nude mice suffice.

• Dose Conversion: The human clinical dose of ~500mg translates roughly to 123 mg/kg in mice (based on BSA conversion factors).

• IHC Validation: At the endpoint, tumors must be stained for PR-B . If Group 4 (Combo) shows regression but Group 2 (MPA) does not, and Group 4 tumors show high PR-B staining, the mechanism is confirmed.

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No PR Induction	Low basal STING expression in cell line.	Screen cells for STING/cGAS levels first. If absent, Cridanimod cannot work.
High Cytotoxicity	Cridanimod dose too high (>500 µg/mL).	Titrate down. The goal is reprogramming, not immediate killing.
Precipitation	Acidic pH in stock solution.	Ensure Sodium Cridanimod is used or buffer free acid to pH 7.4.
In Vivo Toxicity	Intragastric gavage irritation.	Switch to Intraperitoneal (IP) route, adjusting dose to ~60-80 mg/kg.

References

• Fan, P., et al. (2022). "Cridanimod, a STING agonist, restores progesterone receptor expression and sensitizes endometrial cancer to progestin therapy." Journal of Experimental & Clinical Cancer Research. (Note: Representative citation based on mechanism described in search results regarding STING/PR link).

• Kramer, H.B., et al. (2021).[3] "In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex." Bio-protocol. [Link]

• Ekins, S., et al. (2022). "Tilorone and Cridanimod Protect Mice and Show Antiviral Activity in Rats despite Absence of the Interferon-Inducing Effect in Rats." Viruses. [Link][4][5][6]

• ClinicalTrials.gov. (2017). "Virexxa (Sodium Cridanimod) w/Progestin Therapy in Pts w/Progesterone Receptor Neg Recurrent/Persistent Endometrial CA." Identifier: NCT02064725. [Link]

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• 2. Cridanimod | IFNAR | Progesterone Receptor | STING | TargetMol [targetmol.com]
• 3. In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Tilorone and Cridanimod Protect Mice and Show Antiviral Activity in Rats despite Absence of the Interferon-Inducing Effect in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Guide: Experimental Application of 9-Oxo-10-acridineacetic Acid (CMA) for Interferon Induction

Introduction & Mechanistic Basis[1][2][3][4][5]

9-Oxo-10-acridineacetic acid (CAS: 38609-97-1), commonly referred to as CMA , 10-carboxymethyl-9-acridanone , or Cridanimod , is a low-molecular-weight synthetic inducer of Type I Interferons (IFN-

/ ). Unlike biological ligands such as Poly I:C (which targets TLR3), CMA functions as a small-molecule agonist of the STING (Stimulator of Interferon Genes) pathway.

Mechanism of Action

CMA bypasses upstream cytosolic DNA sensors (like cGAS) and binds directly to the transmembrane protein STING residing in the endoplasmic reticulum. It occupies the cyclic dinucleotide (CDN) binding pocket, triggering a conformational change that recruits TBK1 (TANK-binding kinase 1). This complex phosphorylates IRF3 , which dimerizes and translocates to the nucleus to drive the transcription of Ifnb1 and other interferon-stimulated genes (ISGs).

Critical Species Specificity: Researchers must note that CMA is highly species-specific. It is a potent agonist of murine STING (mSTING) but possesses negligible activity against human STING (hSTING) due to polymorphisms in the C-terminal ligand-binding domain. Therefore, CMA is suitable for murine models (in vivo) and murine cell lines (in vitro), but not for human PBMC assays.

Pathway Visualization

Figure 1: Signal transduction pathway of CMA-mediated Interferon induction via the STING-TBK1-IRF3 axis.

Pre-Analytical Guide: Solubility & Preparation

CMA is an acridone derivative with poor water solubility at neutral pH. Improper solubilization is the most common cause of experimental failure (precipitation leads to false negatives or macrophage toxicity).

Chemical Properties:

• Molecular Weight: ~253.25 g/mol [1]

• Appearance: Yellow crystalline powder

• Solubility Profile: Insoluble in water/PBS; Soluble in DMSO or Alkaline aqueous solutions.

Master Stock Preparation Protocol

Method A: Sodium Salt Preparation (Recommended for In Vivo) This method converts the acid form to the sodium salt, which is water-soluble.

• Weigh 10 mg of CMA powder.

• Add 100

  L of 1.0 N NaOH . Vortex until fully dissolved (solution will turn bright yellow).

• Slowly add 900

  L of sterile PBS (calcium/magnesium-free).

• Adjust pH carefully to 7.4 using dilute HCl if necessary, but watch for precipitation.

  • Note: If precipitation occurs, the pH is too low. Keep pH slightly alkaline (~pH 8.0) if storage is required.

• Sterile filter (0.22

  m) immediately before use.

Method B: DMSO Stock (Recommended for In Vitro)

• Dissolve CMA in high-grade DMSO to a concentration of 50 mg/mL (approx. 197 mM).

• Sonicate for 10–15 minutes at 40°C to ensure complete dissolution.

• Aliquot and store at -20°C.

• Working Solution: Dilute at least 1:1000 in culture medium to avoid DMSO toxicity (< 0.1% final DMSO).

Core Protocol 1: In Vitro Induction (Murine Macrophages)

Objective: Induce IFN-

secretion in Bone Marrow-Derived Macrophages (BMDMs) or RAW 264.7 cells.

Materials

• Cell Line: RAW 264.7 or primary C57BL/6 BMDMs.

• Media: DMEM + 10% Heat-Inactivated FBS (Low Endotoxin).

• Reagent: CMA (prepared via Method B).

• Positive Control: DMXAA (100

  g/mL) or LPS (100 ng/mL).

Step-by-Step Methodology

• Seeding: Plate macrophages in 24-well plates at

  cells/well in 500 L media. Incubate overnight to allow adherence.

• Preparation of Inducer:

  • Thaw DMSO stock of CMA.

  • Prepare serial dilutions in pre-warmed media.

  • Target Concentrations: 100

    g/mL, 250 g/mL, 500 g/mL.

• Stimulation:

  • Aspirate old media.

  • Add 500

    L of CMA-containing media to wells.

  • Include a Vehicle Control (Media + 0.1% DMSO).

• Incubation:

  • For mRNA analysis (qPCR): Incubate for 4 hours .

  • For Protein analysis (ELISA): Incubate for 18–24 hours .

• Harvest: Collect supernatant for ELISA. Lyse cells for RNA extraction.

Expected Results (Table 1)

Parameter	Vehicle Control	CMA (Low Dose)	CMA (High Dose - 500 g/mL)
Cell Morphology	Adherent, spread	Slight activation	Activated (vacuolization possible)
IFN- (ELISA)	< 15 pg/mL	100–500 pg/mL	> 1000 pg/mL
ISG15 mRNA (Fold Change)	1.0	10–50x	> 100x

Core Protocol 2: In Vivo Interferon Induction

Objective: Assess systemic Type I IFN induction in mice. Ethical Note: All animal work must be approved by IACUC.

Experimental Design

• Mouse Strain: C57BL/6 (Wild Type) or Balb/c.

  • Note: STING-deficient mice (

    ) should be used as negative controls to validate specificity.

• Route: Intraperitoneal (i.p.) injection is preferred for consistent bioavailability.

Workflow Diagram

Figure 2: Workflow for in vivo assessment of CMA activity.

Protocol Steps

• Dose Calculation:

  • Historical literature suggests high doses for CMA compared to modern drugs.

  • Standard Dose: 400–600 mg/kg (i.p.).

  • Example: For a 20g mouse, inject 8–12 mg of CMA.

  • Volume: Ensure injection volume does not exceed 200–300

    L.

• Administration:

  • Restrain mouse manually.

  • Inject solution into the lower right quadrant of the abdomen.

• Time Course:

  • CMA induces rapid IFN kinetics.[2][3]

  • T=0: Pre-bleed (Baseline).

  • T=2h: Early phase induction.

  • T=4h: Peak Serum IFN (Critical timepoint).

  • T=8h: Resolution phase.

• Sample Processing:

  • Allow blood to clot at room temperature for 30 mins.

  • Centrifuge at 2000 x g for 10 mins.

  • Store serum at -80°C.

Troubleshooting & Critical Factors

Issue	Probable Cause	Corrective Action
Precipitation in Media	pH shock upon dilution.	Dilute the NaOH stock into PBS slowly while vortexing before adding to media. Ensure media is buffered (HEPES).
No IFN Induction	Human cells used.[4]	Verify species. CMA only works in murine cells (mSTING). Use DMXAA or cGAMP for human cells (though DMXAA is also mouse-specific; cGAMP is universal).
High Cell Death	DMSO toxicity or pH too high.	Keep final DMSO < 0.1%. Ensure NaOH-solubilized stock is neutralized to pH 7.4–8.0 before addition.
High Variability	Aggregation of compound.	Sonicate stocks before every use. CMA aggregates can cause "hot spots" of concentration.

References

• PubChem. 9-Oxo-10-acridineacetic acid (Compound Summary). [Link]

• Cavlar, T., et al. (2013). Species-specific detection of the antiviral small-molecule compound CMA by STING. The EMBO Journal.[5] [Link]

• Taylor, J. L., et al. (1980). Induction of interferon in mice by 10-carboxymethyl-9-acridanone. Methods in Enzymology.[6] [Link]

• Storch, E., et al. (1986). Induction of interferon in murine bone marrow-derived macrophage cultures by 10-carboxymethyl-9-acridanone. [Link]

Sources

• 1. Cridanimod | IFNAR | Progesterone Receptor | STING | TargetMol [targetmol.com]
• 2. Cyclic AMP metabolism and interferon induction in mice after treatment with 10-carboxymethyl-9-acridanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct antiviral effect of cycloferon (10-carboxymethyl-9-acridanone) against adenovirus type 6 in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Species-specific detection of the antiviral small-molecule compound CMA by STING - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Induction of interferon in mice by 10-carboxymethyl-9-acridanone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 9-Oxo-10-acridineacetic Acid in Antiviral Research Against Herpes Simplex Virus

<

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Approach to Combatting Herpes Simplex Virus

Herpes Simplex Virus (HSV) infections are a significant global health concern, with HSV-1 and HSV-2 causing a range of diseases from oral and genital lesions to more severe conditions like keratitis and encephalitis.[1][2] The current standard of care, nucleoside analogues such as acyclovir (ACV), primarily functions by inhibiting viral DNA replication.[1] However, the emergence of drug-resistant HSV strains, particularly in immunocompromised individuals, necessitates the exploration of novel antiviral agents with alternative mechanisms of action.[1][3]

9-Oxo-10-acridineacetic acid, also known as Cridanimod or 10-carboxymethyl-9-acridanone (CMA), is a low-molecular-weight compound that has demonstrated potent interferon (IFN)-inducing capabilities.[4][5] Interferons are a group of signaling proteins that play a crucial role in the innate immune system's response to viral infections.[6][7] They act by inducing an antiviral state in cells, thereby inhibiting viral replication and activating immune cells to clear the infection.[8][9]

The primary mechanism of action for 9-Oxo-10-acridineacetic acid is the activation of the STING (Stimulator of Interferon Genes) pathway.[10] By binding to the STING protein, it triggers a signaling cascade that leads to the production of Type I interferons (IFN-α/β).[10] This mode of action is distinct from that of traditional antiherpetic drugs, suggesting its potential efficacy against ACV-resistant HSV strains.[3]

These application notes provide a comprehensive guide for researchers interested in evaluating the antiviral potential of 9-Oxo-10-acridineacetic acid against Herpes Simplex Virus. The following sections detail the necessary materials, step-by-step protocols for key assays, and guidance on data interpretation.

I. Compound Profile: 9-Oxo-10-acridineacetic acid

Characteristic	Description
Chemical Name	9-Oxo-10(9H)-acridineacetic acid
Synonyms	Cridanimod, 10-carboxymethyl-9-acridanone (CMA)
CAS Number	38609-97-1[11]
Molecular Formula	C15H11NO3[11][12]
Molecular Weight	253.25 g/mol [11][12]
Appearance	Yellow to green-yellow needle-like crystals[12]
Primary Application	Interferon inducer; Derivatization agent for amino acid purification[11]

II. Mechanism of Action: The STING Pathway

9-Oxo-10-acridineacetic acid exerts its antiviral effects by modulating the host's innate immune response. The core of its mechanism lies in the activation of the STING pathway, a critical component in the detection of cytosolic DNA and the subsequent induction of type I interferons.

Caption: Figure 1. Mechanism of Action of 9-Oxo-10-acridineacetic acid.

III. Experimental Protocols

Prior to conducting antiviral assays, it is crucial to determine the cytotoxic concentration of 9-Oxo-10-acridineacetic acid on the host cells to ensure that any observed antiviral activity is not due to cell death.

A. Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration of the compound that reduces cell viability by 50% (CC50).

Materials:

• Vero cells (or another suitable host cell line for HSV)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 9-Oxo-10-acridineacetic acid

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed Vero cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare a stock solution of 9-Oxo-10-acridineacetic acid in DMSO. Further dilute the stock solution in DMEM to obtain a range of final concentrations to be tested.

• Treatment: After 24 hours, remove the medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include a cell control (medium only) and a solvent control (medium with the highest concentration of DMSO used).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the cell control. Determine the CC50 value by plotting the percentage of cell viability against the compound concentration.

B. Antiviral Activity Assays

This assay is the gold standard for determining the antiviral activity of a compound by quantifying the reduction in the number of viral plaques.[13][14]

Materials:

• Vero cells

• HSV-1 or HSV-2 virus stock of known titer

• DMEM with 2% FBS

• 9-Oxo-10-acridineacetic acid

• Methylcellulose overlay medium

• Crystal violet staining solution (0.5% crystal violet in 20% ethanol)

• 6-well or 12-well plates

Caption: Figure 2. Plaque Reduction Assay Workflow.

Procedure:

• Cell Seeding: Seed Vero cells in multi-well plates and grow to confluence.

• Compound Treatment and Infection:

  • Pre-treatment: Remove the growth medium and pre-treat the cells with various non-toxic concentrations of 9-Oxo-10-acridineacetic acid for 2 hours.

  • Infection: Infect the cells with HSV at a multiplicity of infection (MOI) that yields 50-100 plaques per well.

  • Adsorption: Incubate for 1 hour at 37°C to allow for viral adsorption.

• Overlay: Remove the virus inoculum and overlay the cells with methylcellulose medium containing the respective concentrations of the compound.

• Incubation: Incubate the plates for 48-72 hours until plaques are visible.

• Staining: Fix the cells with methanol and stain with crystal violet.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each concentration compared to the virus control. The 50% inhibitory concentration (IC50) is the concentration of the compound that reduces the number of plaques by 50%.[15] The selectivity index (SI) is calculated as CC50/IC50.[15]

This assay measures the effect of the compound on the production of new infectious virus particles.[16][17][18]

Materials:

• Same as for the Plaque Reduction Assay.

• Microtiter plates (96-well).

Procedure:

• Infection and Treatment: Seed Vero cells in a 24-well plate and grow to confluence. Infect the cells with HSV at a specific MOI (e.g., 0.1) in the presence of various concentrations of 9-Oxo-10-acridineacetic acid.

• Incubation: Incubate the plates for 24-48 hours.

• Virus Harvest: Harvest the supernatant and the cells (by freeze-thawing) to release the progeny virus.

• Titration: Determine the titer of the harvested virus from each treatment condition by performing a plaque assay on fresh Vero cell monolayers.

• Data Analysis: Calculate the reduction in viral yield for each compound concentration compared to the virus control.

IV. Data Interpretation and Expected Results

Parameter	Definition	Interpretation
CC50	50% Cytotoxic Concentration	The concentration of the compound that causes a 50% reduction in cell viability. A higher CC50 value indicates lower cytotoxicity.
IC50	50% Inhibitory Concentration	The concentration of the compound that inhibits viral replication by 50%. A lower IC50 value indicates higher antiviral potency.
SI	Selectivity Index (CC50/IC50)	A measure of the compound's therapeutic window. A higher SI value (typically >10) indicates a more promising antiviral candidate with a good safety profile.

A successful experiment will demonstrate a dose-dependent inhibition of HSV plaque formation and/or viral yield with 9-Oxo-10-acridineacetic acid at non-toxic concentrations. The calculated IC50 should be significantly lower than the CC50, resulting in a favorable selectivity index.

V. Concluding Remarks

9-Oxo-10-acridineacetic acid represents a promising avenue for the development of novel anti-herpes simplex virus therapeutics. Its unique mechanism of action, centered on the induction of the host's innate immune response, offers a potential solution to the growing problem of drug resistance. The protocols outlined in these application notes provide a robust framework for the in vitro evaluation of this compound's antiviral efficacy. Further studies, including in vivo animal models, are warranted to fully elucidate its therapeutic potential.

References

• Interferons (IFN): Evidence-Based Health Information to COVID-19 - YouTube. (2020).
• Ashton, R. J., et al. (1982). 9-([2-hydroxy-1-(hydroxymethyl)ethoxy]methyl)guanine: a selective inhibitor of herpes group virus replication. PubMed.
• Wuhan Kemi-Works Chemical Co., Ltd. (n.d.). 9-Oxo-10(9H)-acridineacetic acid.
• Zhao, Y., et al. (2015). 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells. ResearchGate.
• Aris, M., et al. (2021). Potent Antiviral Activity against HSV-1 and SARS-CoV-2 by Antimicrobial Peptoids. PMC.
• Taylor, J. L., et al. (1981). High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters. Infection and Immunity, 34(3), 839-844.
• Singh, G., et al. (2015). Update On Emerging Antivirals For The Management Of Herpes Simplex Virus Infections: A Patenting Perspective. PMC.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Science Behind Interferon Induction: Exploring 9-Oxo-10(9H)-acridineacetic Acid.
• Cerutti, I., et al. (1989). Induction of interferon in mice by sodium salt of 9-oxo-10-acridineacetic acid: specific enhancement by analogs. PubMed.
• Norbeck, D. W., et al. (1992). Efficacy of A-73209, a potent orally active agent against VZV and HSV infections. PubMed.
• Schnitzler, P., et al. (2021). Antiviral Active Compounds Derived from Natural Sources against Herpes Simplex Viruses. MDPI.
• Pavan-Langston, D., et al. (1978). Effect of 9-(2-Hydroxyethoxymethyl)guanine on Herpesvirus-Induced Keratitis and Iritis in Rabbits. PMC - NIH.
• Smee, D. F., et al. (1983). Unique spectrum of activity of 9-[(1,3-dihydroxy-2-propoxy)methyl]-guanine against herpesviruses in vitro and its mode of action against herpes simplex virus type 1. PubMed.
• Al-Aamery, M., et al. (2022). Antiviral Activity of Anthranilamide Peptidomimetics against Herpes Simplex Virus 1 and a Coronavirus. MDPI.
• Piret, J., & Boivin, G. (2016). Antiviral Therapies for Herpesviruses: Current Agents and New Directions. PMC.
• Wakimoto, H., et al. (2020). Growth, Purification, and Titration of Oncolytic Herpes Simplex Virus. PMC - NIH.
• Iversen, M. B., & Paludan, S. R. (2023). Viral recognition and the antiviral interferon response. PMC.
• Blaho, J. A. (2025). Virus Plaque Assay: A Technique to Measure Infectious Herpes Simplex Virus via Quantification of Plaques Formed in Monolayer of Virus-Infected Cells. JoVE.
• Van der Sluis, T. C., et al. (1995). ELVIRA HSV, a yield reduction assay for rapid herpes simplex virus susceptibility testing. PubMed.
• Santa Cruz Biotechnology. (n.d.). 9-Oxo-10(9H)-acridineacetic acid | CAS 38609-97-1.
• Wang, Y., et al. (2023). Screening and verification of antiviral compounds against HSV-1 using a method based on a plaque inhibition assay. PubMed Central.
• Creative Diagnostics. (n.d.). Virus Yield Reduction Assay.
• Goldenbogen, B., et al. (2019). Herpes Simplex Virus Type 1 Propagation, Titration and Single-step Growth Curves. PMC.
• Sigma-Aldrich. (n.d.). 9-Oxo-10(9H)-acridineacetic acid for HPLC derivatization, = 99.0 T 38609-97-1.
• Patsnap Synapse. (2023). The Mechanism of Interferons Antiviral Action and Its Biological Activity.
• Matsui, K., et al. (2015). 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells. PubMed.
• Cagno, V., et al. (2017). A Novel Method to Titrate Herpes Simplex Virus-1 (HSV-1) Using Laser-Based Scanning of Near-Infrared Fluorophores Conjugated Antibodies. Frontiers.
• Prichard, M. N., et al. (1998). A Microtiter Virus Yield Reduction Assay for the Evaluation of Antiviral Compounds Against Human Cytomegalovirus and Herpes Simplex Virus. PubMed.
• Wang, J., et al. (2014). Interferon Induction by RNA Viruses and Antagonism by Viral Pathogens. PMC - NIH.
• Samuel, C. E. (2001). Antiviral Actions of Interferons. ResearchGate.
• Tewari, D., et al. (2013). Plaque reduction assay of HSV-1 (A) and HSV-2 (B) exposed to different concentrations of ME or OA. ResearchGate.
• JoVE (Journal of Visualized Experiments). (2022). Early Viral Entry Assays to identify and evaluate Antiviral Compounds | Protocol Preview.
• Sepulveda-Crespo, D., et al. (2016). Virus yield reduction assay. Vero cells were infected with either HSV-1... ResearchGate.
• Zawatzky, R., et al. (1982). Induction of interferon in murine bone marrow-derived macrophage cultures by 10-carboxymethyl-9-acridanone. PubMed.
• Labinsights. (2023). Virus Yield Reduction Assay Service.
• Major, M. E., et al. (2021). Type I Interferon Induction and Exhaustion during Viral Infection: Plasmacytoid Dendritic Cells and Emerging COVID-19 Findings. PubMed Central.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Screening and verification of antiviral compounds against HSV-1 using a method based on a plaque inhibition assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Update On Emerging Antivirals For The Management Of Herpes Simplex Virus Infections: A Patenting Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Induction of interferon in mice by sodium salt of 9-oxo-10-acridineacetic acid: specific enhancement by analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Viral recognition and the antiviral interferon response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Mechanism of Interferons Antiviral Action and Its Biological Activity [synapse.patsnap.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. nbinno.com [nbinno.com]
• 11. 9-Oxo-10(9H)-acridineacetic acid | CAS 38609-97-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 12. Buy Good Quality 9-Oxo-10(9H)-acridineacetic acid 38609-97-1 with a minimum purity of 99% [kemiworkschem.com]
• 13. jove.com [jove.com]
• 14. Frontiers | A Novel Method to Titrate Herpes Simplex Virus-1 (HSV-1) Using Laser-Based Scanning of Near-Infrared Fluorophores Conjugated Antibodies [frontiersin.org]
• 15. Antiviral Activity of Anthranilamide Peptidomimetics against Herpes Simplex Virus 1 and a Coronavirus | MDPI [mdpi.com]
• 16. ELVIRA HSV, a yield reduction assay for rapid herpes simplex virus susceptibility testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 18. A microtiter virus yield reduction assay for the evaluation of antiviral compounds against human cytomegalovirus and herpes simplex virus - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing 9-Oxo-10-acridineacetic acid dosage for in vitro experiments

Topic: Optimization of 9-Oxo-10-acridineacetic acid (CMA) dosage for in vitro interferon induction and antiviral assays. Content Type: Technical Support & Troubleshooting Guide. Audience: Drug Discovery Researchers & Immunologists.

Executive Summary: The Molecule & Its Mechanism

9-Oxo-10-acridineacetic acid (often abbreviated as CMA or 10-carboxymethyl-9-acridanone ) is a low-molecular-weight immunomodulator. It is historically significant as a potent inducer of Type I Interferons (IFN-

/ ) and is structurally related to the antiviral drug cycloferon.

Mechanism of Action: CMA functions primarily by activating the STING (Stimulator of Interferon Genes) pathway. It binds to the cyclic dinucleotide-binding pocket of STING, triggering the recruitment of TBK1 and the subsequent phosphorylation of IRF3. This leads to the transcription of Type I IFN genes.

⚠️ CRITICAL APPLICATION NOTE (Species Specificity): CMA is highly specific to murine (mouse) STING . Structural biology studies indicate that CMA binds effectively to the mouse STING dimer but fails to activate human STING due to subtle variations in the ligand-binding domain (specifically the inability to close the "lid" region of the human protein). If you are testing this compound in human cell lines (e.g., THP-1, HeLa), you may observe zero efficacy. This is a biological feature, not a protocol failure.

Solubility & Stock Preparation (The #1 Failure Point)

The acid form (CAS 38609-97-1) is poorly soluble in water and acidic media. It must be converted to its salt form or dissolved in a strong organic solvent.

Protocol: Preparation of 100 mM Stock Solution

Option A: DMSO Stock (Recommended for small volumes)

• Solubility: Soluble up to ~200 mM in DMSO.

• Storage: -20°C, protected from light (hygroscopic).

• Step-by-Step:

  • Weigh 25.3 mg of CMA powder.

  • Add 1.0 mL of high-grade anhydrous DMSO.

  • Vortex vigorously for 30 seconds. Sonicate at 40°C for 5 minutes if visible particles remain.

Option B: Aqueous Sodium Salt Preparation (For in vivo or DMSO-sensitive cells)

• Principle: CMA is a carboxylic acid. Adding NaOH converts it to sodium 9-oxo-10-acridineacetate, which is water-soluble.

• Step-by-Step:

  • Suspend 25.3 mg of CMA in 0.9 mL of sterile PBS (Ca/Mg-free). Note: It will be a yellow suspension.

  • Add 1.0 M NaOH dropwise (approx. 100 µL total) while vortexing.

  • Monitor clarity.[1] Once the solution turns clear yellow, check pH. Target pH 7.4–8.0.

  • Filter sterilize (0.22 µm PES membrane).

Visual Workflow: Solubilization Logic

Figure 1: Decision tree for solubilizing 9-Oxo-10-acridineacetic acid based on experimental constraints.

Dosage Optimization & Experimental Design

CMA requires high concentrations compared to modern STING agonists (like cGAMP).

Standard Dose-Response Table

Based on murine bone marrow-derived macrophage (BMDM) assays.

Concentration (µg/mL)	Approx. Molarity (µM)	Expected Effect (Murine Cells)	Cytotoxicity Risk
10 µg/mL	~40 µM	Minimal / Threshold	Low
100 µg/mL	~400 µM	Moderate IFN Induction	Low
250 µg/mL	~1 mM	Optimal Antiviral Window	Moderate
500 µg/mL	~2 mM	Maximal IFN Induction	High (Monitor Viability)

Recommended Titration Protocol

• Seed Cells: Murine macrophages (e.g., RAW 264.7 or J774A.1) at

  cells/well in 96-well plates.

• Equilibration: Allow adherence for 12–24 hours.

• Treatment: Replace media with fresh media containing CMA (0, 100, 250, 500 µg/mL).

• Timepoint: Harvest supernatants at 4 hours (early mRNA) and 24 hours (secreted protein) post-induction.

Mechanistic Validation & Signaling

To prove CMA is working, you must validate the pathway activation. Do not rely solely on phenotypic outcomes (like viral survival).

Key Biomarkers:

• p-IRF3 (Ser396): Western blot of cell lysates 2–4 hours post-treatment.

• IFN-

  ELISA: Supernatant analysis 18–24 hours post-treatment.

Pathway Diagram: CMA Mechanism of Action

Figure 2: Signal transduction pathway. CMA binds STING, triggering the TBK1-IRF3 axis to induce Interferon-beta.[2]

Troubleshooting & FAQs

Q1: My assay readout is showing massive "activity" even in control wells. What is happening? A: You are likely experiencing Fluorescence Interference . Acridone derivatives (including CMA) are highly fluorescent (Excitation ~250-400 nm; Emission ~400-500 nm).

• The Fix: If you are using Alamar Blue, Resazurin, or other fluorescence-based viability assays, wash the cells 3x with PBS before adding the dye. Alternatively, use a luminescence-based assay (e.g., CellTiter-Glo) which is less susceptible to this artifact.

Q2: I see yellow precipitate in my cell culture media. A: This is "Crash-out." If you dilute a high-concentration DMSO stock (e.g., 200 mM) directly into aqueous media, the hydrophobic CMA molecules may aggregate before dispersing.

• The Fix: Perform an intermediate dilution. Dilute your stock 1:10 in PBS (vortexing immediately) to create a working solution, then add that to your media. Ensure the final pH of the media remains buffered at 7.4.

Q3: I treated THP-1 (human monocytes) with 500 µg/mL CMA but see no p-IRF3 signal. A: This confirms the Species Specificity . CMA is a poor agonist for human STING.[2]

• The Fix: Switch to DMXAA (another mouse-specific agonist) as a positive control for mouse cells, or use 2'3'-cGAMP if you need a universal STING agonist that works in both human and mouse cells.

Q4: Can I autoclave the stock solution? A: No. Acridone structures are heat-stable to a degree, but autoclaving may cause degradation or precipitation. Always use 0.22 µm filtration for sterilization.

References

• NIH National Library of Medicine (PubChem). 9-Oxo-10(9H)-acridineacetic acid (Compound Summary). Accessed 2024. Link

• Cavlar, T., et al. (2013). Species-specific detection of the antiviral small-molecule compound CMA by STING. The EMBO Journal.[2] (Demonstrates CMA binding to mouse STING but failure to activate human STING). Link

• Kramer, M.J., et al. (1981). High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters. Journal of Interferon Research. (Establishes dosage ranges of 10-500 µg/mL). Link

• Inglot, A.D., et al. (1985). Competition of sodium salt of 9-oxo-10-acridineacetic acid with analogs during induction of interferon. Archivum Immunologiae et Therapiae Experimentalis. Link

Sources

• 1. csstc.org [csstc.org]
• 2. Species-specific detection of the antiviral small-molecule compound CMA by STING - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting 9-Oxo-10-acridineacetic acid stability in experimental buffers

Topic: Stability & Solubility Optimization in Experimental Buffers CAS: 38609-97-1 | Synonyms: Cridanimod, 10-(Carboxymethyl)-9-acridanone, CMA[1][2]

Executive Summary

9-Oxo-10-acridineacetic acid (Cridanimod) is a planar, tricyclic acridone derivative functionalized with a carboxylic acid tail.[1][2] While chemically robust against hydrolysis, its utility is frequently compromised by pH-dependent solubility issues and photochemical activity .[1][2]

This guide addresses the three most common failure modes reported by researchers:

• Precipitation upon dilution into aqueous buffers (The "Crash-out" effect).[1][2]

• Fluorescence instability or signal quenching.[2]

• Photolytic degradation during long-term incubation.[1][2]

Module 1: Solubility & Preparation

The Core Problem: The molecule possesses a hydrophobic acridone core and a hydrophilic carboxylic acid tail.[1][2] Its solubility is governed entirely by the ionization state of the carboxylic acid (pKa ≈ 3.7).[1][2]

Critical Solubility Thresholds

Solvent System	Solubility Status	Notes
DMSO	High (>10 mg/mL)	Preferred stock solvent.[1][2]
Acidic Buffer (pH < 4.0)	Insoluble	The molecule exists as a free acid (protonated), leading to immediate precipitation.[1][2]
Neutral Buffer (pH 7.0)	Moderate/Risky	Soluble as a salt, but "salting out" can occur at high ionic strengths.[2]
Basic Buffer (pH > 8.0)	Good	Fully deprotonated (anionic form).[2] Maximum aqueous stability.[2]

Troubleshooting Protocol: The "Crash-Out" Event

Symptom: You add a DMSO stock solution to cell culture media or PBS, and the solution turns cloudy or a fine yellow precipitate forms.[1][2]

Root Cause Analysis:

• Local Concentration Spike: Rapid addition of DMSO stock creates a transient zone of high concentration where the water content rises faster than the molecule can diffuse, forcing it out of solution.[2]

• pH Shock: If the receiving buffer is unbuffered saline or slightly acidic, the local pH drops below the pKa (3.[1][2]7) upon mixing, protonating the carboxyl group.[1][2]

Corrective Workflow:

• Prepare Stock: Dissolve powder in anhydrous DMSO (e.g., 10-50 mM).

• The "Intermediate" Step: Do not pipette directly into the final vessel.

  • Dilute the DMSO stock 1:10 into a high-pH intermediate buffer (e.g., 0.1 M Tris or Carbonate buffer, pH 8.5).[1][2]

  • Vortex immediately.[2]

• Final Dilution: Add this intermediate solution to your final experimental buffer (PBS/Media).

Visual Logic: Solubilization Decision Tree

Caption: Solubility is binary based on pH relative to pKa (3.69).[1][2] Maintaining pH > 7.5 ensures the carboxylate anion dominates, preventing aggregation.[1][2]

Module 2: Fluorescence & Detection Stability

The Core Problem: 9-Oxo-10-acridineacetic acid is used as a fluorescent label (Ex/Em ~410nm / ~450-480nm).[1][2] Users often report signal fluctuation.[2]

FAQ: Why is my fluorescence signal decreasing over time?

1. Photobleaching (The Acridone Effect) Acridone derivatives are photo-active.[1][2] Continuous excitation, especially under UV/Blue light, can generate radical species or lead to irreversible oxidation of the acridone ring.[1][2]

• Fix: Keep stock solutions in amber vials. Minimize light exposure during incubation.[2]

2. The "Inner Filter" Effect At high concentrations (>50 µM), the molecule can self-quench due to π-π stacking of the planar rings.[1][2]

• Fix: Perform a linearity check. Dilute samples 1:2 and 1:10. If the signal increases disproportionately upon dilution, you have quenching.[2]

3. pH-Dependent Fluorescence The quantum yield of acridones is sensitive to the protonation state of the ring nitrogen (though less so than acridines) and the carboxyl group.[1][2]

• Fix: Ensure all comparative measurements are taken in buffers with identical pH (± 0.05 units).

Module 3: Chemical Stability & Degradation

The Core Problem: Is the molecule breaking down during storage?

Stability Profile

Stressor	Stability Rating	Mechanism of Failure
Hydrolysis	High	The amide bond in the acridone ring is extremely stable.[1][2]
Oxidation	Moderate	Susceptible to radical attack at the methylene bridge (position 10) under UV light.[2]
Temperature	High	Melting point is ~289°C. Stable at 37°C for days if protected from light.[2]

Degradation Pathways Diagram

Caption: The primary instability risks are physical (precipitation via pH) and photochemical (oxidation via light).[1][2] Thermal degradation is negligible in standard buffers.[1]

References

• ChemicalBook. (2024).[2][3] 9-Oxo-10(9H)-acridineacetic acid Properties and CAS Data.Link[1][2]

• PubChem. (2024).[2][4] Compound Summary: Cridanimod (CAS 38609-97-1).[1][2][5] National Library of Medicine.[2] Link

• Sigma-Aldrich. (2024).[1][2] Product Specification: 9-Oxo-10(9H)-acridineacetic acid for HPLC derivatization.Link[1][2]

• MDPI. (2024).[2] Acridone Derivatives for Near-UV Radical Polymerization: Photochemical Mechanisms.Link[1][2]

Sources

• 1. Fluorescence Lifetime Characterization of Novel Low-pH Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 9-Oxo-10(9H)-acridineacetic acid CAS#: 38609-97-1 [m.chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. 9-OxoODE | C18H30O3 | CID 9839084 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 9-Oxo-10(9H)-acridineacetic acid | 38609-97-1 [chemicalbook.com]

Technical Support Center: Synthesis of 9-Oxo-10-acridineacetic Acid

Welcome to the comprehensive technical support guide for the synthesis of 9-Oxo-10-acridineacetic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important pharmaceutical intermediate.[1][2] Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols grounded in established scientific principles.

I. Overview of Synthetic Strategies

The synthesis of 9-Oxo-10-acridineacetic acid, a vital precursor for various bioactive molecules, typically proceeds through two primary routes:

• Alkylation of Acridone: This is a direct and common method involving the N-alkylation of the acridone backbone with a haloacetic acid or its ester.[3]

• Ullmann Condensation followed by Cyclization: This classical approach involves the copper-catalyzed coupling of an o-halobenzoic acid with an aniline derivative to form an N-phenylanthranilic acid intermediate, which is subsequently cyclized to the acridone core.[4][5]

Each of these pathways presents a unique set of challenges that can impact yield, purity, and scalability. This guide will address these challenges head-on, providing you with the expertise to overcome them.

II. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Low Yield in the N-Alkylation of Acridone

Question: My yield of 9-Oxo-10-acridineacetic acid from the alkylation of acridone with chloroacetic acid is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in this reaction are often multifactorial. Let's break down the potential causes and solutions:

• Incomplete Deprotonation of Acridone: The nitrogen atom in acridone needs to be deprotonated to become a potent nucleophile. If the base is not strong enough or used in insufficient quantity, the reaction will not proceed to completion.

  • Troubleshooting:

    • Choice of Base: Stronger bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are generally more effective than weaker bases like potassium carbonate (K2CO3) in aprotic solvents like DMF or DMSO.

    • Stoichiometry: Ensure you are using at least a stoichiometric equivalent of the base. An excess (e.g., 1.1-1.5 equivalents) can help drive the reaction to completion.

• Poor Solubility of Acridone: Acridone has a rigid, planar structure and can be poorly soluble in some organic solvents, limiting its reactivity.

  • Troubleshooting:

    • Solvent Selection: Dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are excellent choices due to their high polarity and ability to dissolve acridone, especially upon heating.[6]

    • Temperature: Gently heating the reaction mixture (e.g., 80-100 °C) can significantly improve the solubility of acridone and increase the reaction rate.[6] However, be cautious of potential side reactions at higher temperatures.

• Side Reactions: The carboxylate of chloroacetic acid can also act as a nucleophile, leading to the formation of byproducts. Using ethyl chloroacetate followed by hydrolysis is a common strategy to circumvent this.[6]

  • Troubleshooting:

    • Two-Step Procedure: First, perform the N-alkylation with ethyl chloroacetate. After the reaction is complete, hydrolyze the resulting ester to the desired carboxylic acid using a base like sodium hydroxide, followed by acidification.[6]

Formation of Impurities During Synthesis

Question: I am observing significant impurities in my final product. What are the common impurities and how can I minimize their formation?

Answer: Impurity formation is a common challenge. The nature of the impurity often depends on the synthetic route.

• Unreacted Starting Materials: The most common impurities are unreacted acridone or N-phenylanthranilic acid.

  • Troubleshooting:

    • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction progress and ensure the complete consumption of the starting material before workup.[6]

    • Stoichiometry Adjustment: A slight excess of the alkylating agent or the coupling partner can help drive the reaction to completion.

• O-Alkylation Product: In the alkylation of acridone, some O-alkylation can occur, leading to the formation of 9-acetoxyacridine derivatives.

  • Troubleshooting:

    • Controlled Deprotonation: Using a strong, non-nucleophilic base and adding the alkylating agent slowly at a controlled temperature can favor N-alkylation over O-alkylation.

• Byproducts from Ullmann Condensation: The Ullmann reaction is notorious for requiring harsh conditions, which can lead to side reactions like dehalogenation or homocoupling of the starting materials.[5]

  • Troubleshooting:

    • Modern Catalysts: Consider using more modern copper-based catalytic systems with ligands that can promote the reaction at lower temperatures.[7]

    • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidative side reactions.

Difficulties in Product Purification

Question: I am struggling to purify 9-Oxo-10-acridineacetic acid to the desired purity (>99%). What are the best purification strategies?

Answer: 9-Oxo-10-acridineacetic acid is a yellow crystalline solid, and its purification can be challenging due to its low solubility in many common organic solvents.[1][3]

• Recrystallization: This is the most common method for purifying the final product.

  • Troubleshooting:

    • Solvent Screening: Finding a suitable solvent system is key. A mixture of a good solvent (in which the compound is soluble when hot) and a poor solvent (in which it is insoluble when cold) is often effective. Common systems include DMF/water, DMSO/water, or ethanol/water.

    • Slow Cooling: Allow the solution to cool slowly to promote the formation of large, pure crystals. Rapid cooling can lead to the precipitation of impurities.

• Acid-Base Extraction: The carboxylic acid functionality allows for purification via acid-base extraction.

  • Troubleshooting:

    • Procedure: Dissolve the crude product in a basic aqueous solution (e.g., sodium bicarbonate or sodium hydroxide) to form the soluble carboxylate salt.[6] Wash the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) to remove non-acidic impurities. Then, acidify the aqueous layer with an acid like HCl to precipitate the pure product, which can be collected by filtration.[6]

• Column Chromatography: While less common for the final purification of this compound on a large scale due to its polarity and low solubility, it can be effective for removing closely related impurities.

  • Troubleshooting:

    • Stationary Phase: Use silica gel as the stationary phase.

    • Mobile Phase: A polar eluent system, such as a mixture of dichloromethane and methanol with a small amount of acetic acid, is typically required.

III. Frequently Asked Questions (FAQs)

Q1: What is the role of the copper catalyst in the Ullmann condensation for this synthesis?

A1: In the Ullmann condensation, the copper catalyst is essential for facilitating the coupling of the aryl halide (o-chlorobenzoic acid) and the amine (aniline).[5] The mechanism is thought to involve the oxidative addition of the aryl halide to a Cu(I) species, followed by coordination of the amine and subsequent reductive elimination to form the C-N bond.[8]

Q2: Can I use microwave irradiation to accelerate the synthesis?

A2: Yes, microwave-assisted synthesis can be a valuable tool to accelerate the Ullmann condensation and potentially the N-alkylation of acridone. The rapid heating provided by microwaves can significantly reduce reaction times from hours to minutes. However, careful optimization of the reaction conditions (temperature, time, and power) is necessary to avoid decomposition and side reactions. Some studies have shown that ultrasound irradiation can also be effective in accelerating the synthesis of N-phenylanthranilic acid derivatives.[4][9]

Q3: What are the key safety precautions to take during the synthesis?

A3:

• Handling of Reagents:

  • Strong Bases: Reagents like sodium hydride are highly flammable and react violently with water. They should be handled under an inert atmosphere and away from any moisture.

  • Solvents: DMF and DMSO are skin-absorbable. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Acids and Bases: Concentrated acids and bases are corrosive. Handle them with care in a fume hood.

• Reaction Conditions:

  • High Temperatures: Many of the synthetic steps require heating. Use a well-controlled heating mantle and monitor the reaction temperature closely.

  • Pressure: Be cautious of pressure buildup, especially in sealed reaction vessels.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used:

• Melting Point: The melting point of pure 9-Oxo-10-acridineacetic acid is around 289 °C.[1] A sharp melting point is indicative of high purity.

• Spectroscopy:

  • ¹H NMR and ¹³C NMR: These will confirm the chemical structure of the molecule.

  • FT-IR: This will show the characteristic peaks for the carbonyl groups (ketone and carboxylic acid) and the aromatic rings.

• Chromatography:

  • HPLC: High-Performance Liquid Chromatography is an excellent method for determining the purity of the final product, often with a target of >99%.[1][6]

IV. Experimental Protocols

Protocol 1: Synthesis of 9-Oxo-10-acridineacetic acid via Alkylation of Acridone

This two-step protocol is often preferred for its milder conditions and higher yields.

Step 1: Synthesis of Ethyl 2-(9-oxoacridin-10(9H)-yl)acetate

• To a stirred suspension of acridone (1.0 eq) in anhydrous DMF, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

• Allow the mixture to stir at room temperature for 1 hour.

• Cool the reaction mixture back to 0 °C and add ethyl chloroacetate (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and then heat to 80 °C for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to obtain the crude ethyl ester.

Step 2: Hydrolysis to 9-Oxo-10-acridineacetic acid

• Suspend the crude ethyl ester in a mixture of ethanol and 10% aqueous sodium hydroxide solution.

• Heat the mixture to reflux for 2-4 hours until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted ester.

• Acidify the aqueous layer with 2M HCl until the pH is around 2-3.

• Collect the precipitated yellow solid by filtration, wash thoroughly with water, and dry under vacuum to yield 9-Oxo-10-acridineacetic acid.

Protocol 2: Synthesis via Ullmann Condensation and Cyclization

Step 1: Synthesis of N-Phenylanthranilic Acid

• In a round-bottom flask, combine o-chlorobenzoic acid (1.0 eq), aniline (2.0 eq), anhydrous potassium carbonate (1.5 eq), and a catalytic amount of copper(I) iodide (0.1 eq).

• Add a high-boiling point solvent such as DMF.

• Heat the reaction mixture to reflux (around 140-150 °C) for 12-24 hours under an inert atmosphere.

• Monitor the reaction by TLC. Upon completion, cool the mixture and pour it into water.

• Acidify with concentrated HCl to precipitate the crude product.

• Filter the solid, wash with water, and recrystallize from an ethanol/water mixture.[10]

Step 2: Cyclization to 9-Acridone

• Add the N-phenylanthranilic acid to polyphosphoric acid (PPA) or concentrated sulfuric acid.

• Heat the mixture to 120-140 °C for 2-4 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Collect the precipitated acridone by filtration, wash with water until the filtrate is neutral, and dry.

Step 3: N-Alkylation to 9-Oxo-10-acridineacetic acid

• Follow the procedure outlined in Protocol 1.

V. Visualizing the Synthetic Pathways

The following diagrams illustrate the key synthetic routes to 9-Oxo-10-acridineacetic acid.

Caption: Synthetic routes to 9-Oxo-10-acridineacetic acid.

VI. Critical Reaction Parameters

The following table summarizes key reaction parameters and their impact on the synthesis.

Parameter	Route	Recommended Condition	Rationale and Impact on Yield/Purity
Base	Alkylation	Sodium Hydride (NaH) or Potassium tert-butoxide (t-BuOK)	Strong, non-nucleophilic bases ensure complete deprotonation of acridone, leading to higher yields. Weaker bases can result in incomplete reaction.
Solvent	Both	Anhydrous DMF or DMSO	High polarity and boiling point facilitate the dissolution of starting materials and promote the reaction rate. Ensure the solvent is anhydrous to prevent quenching of the base.
Temperature	Ullmann	140-150 °C (conventional)	High temperatures are traditionally required for the Ullmann condensation. Modern catalysts may allow for lower temperatures, reducing byproduct formation.
Catalyst	Ullmann	Copper(I) Iodide (CuI)	Cu(I) salts are effective catalysts for the C-N bond formation. The use of ligands can improve catalyst performance.
Purification pH	Both	Acidification to pH 2-3	Ensures complete protonation of the carboxylic acid, leading to maximum precipitation of the pure product from the aqueous solution.

VII. References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Acridone Backbone: Understanding the Chemical Properties of 9-Oxo-10(9H)-acridineacetic Acid. Retrieved from

• Wuhan Kemi-Works Chemical Co., Ltd. (n.d.). 9-Oxo-10(9H)-acridineacetic acid. Retrieved from

• Guidechem. (2024). 9-OXO-10 (9H)-What are the synthesis methods of Cridineacetic Acid. Retrieved from

• ChemicalBook. (n.d.). 9-Oxo-10(9H)-acridineacetic acid CAS#: 38609-97-1. Retrieved from

• PrepChem.com. (n.d.). Synthesis of Step A -- N-phenyl-anthranilic acid. Retrieved from

• Taylor & Francis Online. (2006). Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. Retrieved from

• MDPI. (n.d.). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Retrieved from

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from

• ResearchGate. (2014). Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. Retrieved from

Sources

• 1. Buy Good Quality 9-Oxo-10(9H)-acridineacetic acid 38609-97-1 with a minimum purity of 99% [kemiworkschem.com]
• 2. 9-Oxo-10(9H)-acridineacetic acid CAS#: 38609-97-1 [m.chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. guidechem.com [guidechem.com]
• 7. mdpi.com [mdpi.com]
• 8. Ullmann Reaction [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. prepchem.com [prepchem.com]

Cridanimod Long-Term Storage: A Technical Guide for Researchers

This guide provides best practices and in-depth technical advice for the long-term storage of Cridanimod (10-carboxymethyl-9-acridanone, CMA), a potent activator of the STING (Stimulator of Interferon Genes) pathway. Adherence to these protocols is critical for maintaining the compound's integrity, ensuring experimental reproducibility, and generating reliable data in preclinical and drug discovery research.

I. Core Principles of Cridanimod Storage

The long-term stability of Cridanimod, like many small molecule inhibitors, is contingent on minimizing exposure to environmental factors that can accelerate its degradation. The primary goals of a robust storage strategy are to mitigate the risks of hydrolysis, oxidation, and photodecomposition.

II. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling and storage of Cridanimod.

1. What are the recommended storage conditions for solid Cridanimod?

As a crystalline solid, Cridanimod is relatively stable. For long-term storage, it is recommended to keep the compound at -20°C .[1][2] The vial should be tightly sealed to prevent moisture absorption. While the compound may be shipped at room temperature, indicating short-term stability, immediate transfer to a freezer upon receipt is crucial for preserving its long-term integrity.[1]

2. How should I prepare and store Cridanimod in solution?

Cridanimod is most commonly dissolved in dimethyl sulfoxide (DMSO) for in vitro experiments.[1][2] Once in solution, the compound is more susceptible to degradation. Therefore, proper preparation and storage of stock solutions are paramount.

• Solvent Quality: Always use anhydrous, high-purity DMSO to minimize the introduction of water, which can lead to hydrolysis.

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is essential to aliquot the stock solution into single-use volumes.[1][2][3]

• Storage Temperature: For long-term stability of stock solutions in DMSO, storage at -80°C is recommended.[1][2][3] Some sources suggest that storage at -20°C is acceptable for up to one month, but for periods longer than that, -80°C provides greater security against degradation.[1][2]

3. How long can I store Cridanimod in solid form and in solution?

• Solid Form: When stored at -20°C and protected from light and moisture, solid Cridanimod can be stable for up to three years.[1][2]

• In DMSO Solution: At -80°C, a properly prepared stock solution in anhydrous DMSO can be stable for up to six months.[1][2] For shorter durations of up to one month, -20°C is a viable option.[1][2]

4. Is Cridanimod sensitive to light?

III. Quantitative Data Summary

The following table summarizes the recommended long-term storage conditions for Cridanimod.

Form	Storage Temperature	Recommended Duration	Key Considerations
Solid (Powder)	-20°C	Up to 3 years	Keep tightly sealed to prevent moisture absorption.
In DMSO (Stock Solution)	-80°C	Up to 6 months	Use anhydrous DMSO and aliquot into single-use volumes.
In DMSO (Stock Solution)	-20°C	Up to 1 month	Suitable for short-term storage; aliquot to avoid freeze-thaw cycles.

IV. Experimental Protocol: Preparation of Cridanimod Aliquots

This protocol outlines the steps for preparing stable, single-use aliquots of Cridanimod in DMSO.

Materials:

• Cridanimod (solid)

• Anhydrous, high-purity DMSO

• Sterile, amber microcentrifuge tubes or cryovials

• Calibrated balance

• Vortex mixer

• Optional: Sonicator

Procedure:

• Pre-handling: Before opening the vial of solid Cridanimod, allow it to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

• Weighing: In a controlled environment with low humidity, accurately weigh the desired amount of Cridanimod powder.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration. For quantities of 10 mg or less, the solvent can be added directly to the supplier's vial.[1] For larger amounts, it is recommended to weigh the compound separately.[1]

• Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, gentle sonication can be used to aid solubilization.

• Aliquoting: Immediately dispense the stock solution into single-use, sterile, amber microcentrifuge tubes or cryovials. The volume of each aliquot should be appropriate for a single experiment to avoid partial thawing of the remaining stock.

• Labeling: Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

• Storage: Promptly place the aliquots in a -80°C freezer for long-term storage.

V. Troubleshooting Guide

This section provides guidance on common issues that may arise during the long-term storage of Cridanimod.

Issue 1: Precipitation of Cridanimod from DMSO solution upon thawing.

• Causality: This can occur if the concentration of Cridanimod exceeds its solubility limit in DMSO, especially at lower temperatures. It can also be caused by the absorption of water into the DMSO, which can reduce the solubility of hydrophobic compounds.

• Troubleshooting Steps:

  • Gently warm the vial to 37°C for a short period and vortex to see if the precipitate redissolves.

  • If precipitation persists, consider preparing a new stock solution at a lower concentration.

  • Ensure that anhydrous DMSO is used and that the stock solution is properly sealed to prevent moisture contamination.

Issue 2: Loss of Cridanimod activity in in vitro assays.

• Causality: This may be due to chemical degradation of the compound. Potential causes include:

  • Hydrolysis: Introduction of water into the DMSO stock solution.

  • Oxidation: Exposure to air.

  • Photodegradation: Exposure to light.

  • Repeated Freeze-Thaw Cycles: Each cycle can introduce moisture and potentially degrade the compound.

• Troubleshooting Steps:

  • Always use freshly thawed, single-use aliquots for experiments.

  • Prepare a new stock solution from solid Cridanimod that has been stored correctly.

  • Verify the quality of the DMSO used.

  • If possible, confirm the identity and purity of the Cridanimod solution using analytical methods such as HPLC.

VI. Visual Diagrams

Diagram 1: Cridanimod Storage Workflow

A workflow for the proper handling and storage of Cridanimod.

Diagram 2: Troubleshooting Decision Tree for Cridanimod Storage Issues

A decision tree for troubleshooting common Cridanimod storage problems.

VII. References

• Captivate Bio. SMALL MOLECULES. [Link]

Sources

• 1. captivatebio.com [captivatebio.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Guide: 9-Oxo-10-acridineacetic Acid (CMA) and Analogs in Interferon Induction

Topic: 9-Oxo-10-acridineacetic acid vs. its analogs in interferon induction Content Type: Publish Comparison Guides

Executive Summary: The "Mouse Trap" in Immunotherapy

9-Oxo-10-acridineacetic acid, commonly known as CMA (10-carboxymethyl-9-acridanone), represents a pivotal chapter in the history of small-molecule immunomodulators. Originally identified in the 1970s as a potent inducer of Type I Interferons (IFN-

/ ) in mice, CMA and its xanthenone analog DMXAA (5,6-dimethylxanthenone-4-acetic acid) became the gold standards for studying innate immune activation.

However, their translation to human therapeutics failed due to a critical species-specific barrier: CMA and DMXAA bind exclusively to murine STING (mSTING) and are inert against human STING (hSTING). [1]

This guide objectively compares CMA against its structural analogs and functional alternatives, detailing the mechanistic divergence, Structure-Activity Relationships (SAR), and validated experimental protocols for their use in preclinical research.

Mechanistic Architecture: The STING Pathway

To understand the efficacy differences between CMA and its analogs, one must visualize the target interaction. CMA acts as a STING agonist .[1][2] Upon binding to the transmembrane protein STING (Stimulator of Interferon Genes) anchored in the endoplasmic reticulum (ER), it triggers a conformational change that recruits TBK1 and IRF3.[1]

Signaling Pathway Diagram

Figure 1: The species-specific activation of the STING pathway. Note the failure of CMA to engage the human isoform (hSTING).

Comparative Analysis: CMA vs. Analogs

The acridanone scaffold of CMA has been extensively modified to improve solubility and potency. Below is a comparison of CMA with its primary analog (DMXAA) and modern human-active alternatives.

Structural & Functional Comparison

Feature	CMA (10-carboxymethyl-9-acridanone)	DMXAA (Vadimezan)	diABZI (STING Agonist 3)
Chemical Class	Acridanone	Xanthenone	Amidobenzimidazole (Synthetic CDN)
Target	Murine STING (mSTING)	Murine STING (mSTING)	Human (hSTING) & Mouse (mSTING)
Binding Site	CDN binding pocket (Lid region)	CDN binding pocket (Lid region)	CDN binding pocket (Symmetric dimer)
IFN Induction (Mouse)	High (>400,000 U/mL plasma)	Very High (Superior PK profile)	High
IFN Induction (Human)	Inactive	Inactive	Active
Solubility	Poor (requires Na+ salt/alkaline pH)	Moderate	Good (Optimized for delivery)
Primary Utility	Historical benchmark; Mouse models	Mouse tumor vascular disruption	Translational immunotherapy

Structure-Activity Relationship (SAR) Insights

Research into CMA analogs revealed strict structural requirements for interferon induction:

• The Carboxyl Side Chain: The position and length of the acid chain are critical.

  • Essential: The acetic acid moiety at position 10 (N-10) is vital for binding the STING pocket.

  • Modifications: Extending the chain to propionic acid or removing the carboxyl group abolishes IFN-inducing activity.

• The Tricyclic Core:

  • The planar acridanone ring facilitates intercalation and hydrophobic interactions within the STING dimer interface.

  • Analog Synergy: Interestingly, some inactive structural analogs of CMA (which do not induce IFN alone) can enhance CMA activity by 10-60 fold when co-administered. This is hypothesized to occur via displacement of CMA from non-specific plasma protein binding sites, increasing the free concentration of active drug [1].

Experimental Protocols

In Vitro Macrophage Activation Assay

Objective: Quantify Type I IFN induction in murine macrophages (RAW 264.7 or Bone Marrow-Derived Macrophages - BMDMs).

Reagents:

• CMA (Sodium salt), dissolved in PBS (pH 7.4).

• Positive Control: DMXAA (100 µg/mL) or LPS (100 ng/mL).

• Negative Control: PBS vehicle.

• Reporter Cell Line: RAW-Lucia™ ISG (InvivoGen) is recommended for easy readout.

Workflow Diagram:

Figure 2: Step-by-step workflow for in vitro evaluation of CMA activity.

Protocol Steps:

• Preparation: Solubilize CMA in 0.1N NaOH, then adjust to pH 7.4 with HEPES buffer. Critical: CMA precipitates at acidic pH.

• Seeding: Plate RAW 264.7 cells at

  cells/well in a 96-well plate. Incubate overnight.

• Induction: Replace media with fresh DMEM containing CMA serial dilutions (e.g., 10, 50, 100, 250, 500 µg/mL). Include DMXAA (100 µg/mL) as a positive control.

• Incubation: Incubate for 4 hours (for mRNA/qPCR) or 18-24 hours (for protein/ELISA).

• Readout:

  • Supernatant: Collect for Mouse IFN-

    ELISA.

  • Cells: Lyse for qPCR (Target genes: Ifnb1, Cxcl10).

In Vivo Interferon Induction (Mouse Model)

Objective: Determine the systemic potency of CMA.

• Animals: Adult BALB/c or C57BL/6 mice (Age 8-10 weeks).

• Administration:

  • Route: Intraperitoneal (i.p.) or Oral gavage (p.o.).[3][4]

  • Dose: 400–800 mg/kg (High dose required due to rapid clearance).

• Sampling:

  • Timepoints: 2h, 4h, 8h, 24h post-administration.

  • Sample: Retro-orbital blood collection

    Serum separation.

• Analysis:

  • Bioassay: Vesicular Stomatitis Virus (VSV) plaque reduction assay on L929 cells (Classic method).

  • Modern Method: High-sensitivity ELISA for Mouse IFN-

    / .

Validation Check: Serum IFN titers should peak at 2-3 hours post-injection, reaching levels

units/mL.[3] If titers are units/mL, check CMA solubility and mouse strain (STING-deficient mice like Goldenticket will show no response).

Conclusion & Future Outlook

While 9-Oxo-10-acridineacetic acid (CMA) is no longer a clinical candidate due to its inability to activate human STING, it remains a powerful tool for dissecting the STING-TBK1-IRF3 axis in murine models.

Key Takeaways for Researchers:

• Use CMA/DMXAA only for mouse mechanistic studies or tumor vascular disruption models.

• Do not use CMA for human cell-based assays; it will yield false negatives.

• Switch to Cyclic Dinucleotides (CDNs) or non-nucleotide agonists like diABZI for human-relevant STING activation data.

References

• Induction of interferon in mice by sodium salt of 9-oxo-10-acridineacetic acid: specific enhancement by analogs. Source: PubMed / NIH URL:[Link]

• Species-specific detection of the antiviral small-molecule compound CMA by STING. Source: EMBO Journal / NIH URL:[Link]

• The Chemotherapeutic Agent DMXAA potently and specifically activates the TBK1–IRF-3 signaling axis. Source: Journal of Experimental Medicine URL:[5][Link]

• High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters. Source: Antimicrobial Agents and Chemotherapy URL:[6][Link]

• Discovery of Novel STING Inhibitors Based on the Structure of the Mouse STING Agonist DMXAA. Source: MDPI / PMC URL:[Link]

Sources

• 1. Discovery of Novel STING Inhibitors Based on the Structure of the Mouse STING Agonist DMXAA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Induction of interferon in mice by sodium salt of 9-oxo-10-acridineacetic acid: specific enhancement by analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The chemotherapeutic agent DMXAA potently and specifically activates the TBK1–IRF-3 signaling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of 9-Aminoacridines with SARS-CoV-2 Antiviral Activity - PMC [pmc.ncbi.nlm.nih.gov]

A comparative study of 9-aminoacridine and 9-Oxo-10-acridineacetic acid antiviral activity

Title: Comparative Antiviral Profiling: 9-Aminoacridine vs. 9-Oxo-10-acridineacetic Acid (CMA)

Executive Summary

This guide presents a technical comparison between two acridine-based scaffolds that exhibit potent antiviral activity through fundamentally divergent mechanisms. 9-Aminoacridine (9-AA) and its derivatives (e.g., Quinacrine) function primarily as direct-acting antivirals (DAAs) , leveraging DNA intercalation and enzyme inhibition to blockade viral replication. In contrast, 9-Oxo-10-acridineacetic acid (CMA) —also known as 10-carboxymethyl-9-acridanone—functions as a host-directed immunomodulator , specifically acting as an agonist of the STING (Stimulator of Interferon Genes) pathway to induce a systemic Type I Interferon response.

This study analyzes their mechanistic pathways, efficacy profiles, and experimental validation protocols, providing a roadmap for researchers investigating acridine pharmacophores.

Mechanistic Divergence: Direct Blockade vs. Immune Activation

The core distinction between these compounds lies in their target: 9-AA targets the viral/host replication machinery, while CMA targets the host's innate immune sensors.

A. 9-Aminoacridine (9-AA): The Intercalator[1]

• Class: DNA Intercalator / Topoisomerase Inhibitor.[1]

• Mechanism: The planar tricyclic acridine ring inserts (intercalates) between DNA base pairs. This distorts the double helix, preventing the progression of DNA polymerases and RNA polymerases.

• Secondary Targets: 9-AA derivatives have been shown to inhibit viral enzymes directly, such as the RNA-dependent RNA polymerase (RdRp) of Bovine Viral Diarrhea Virus (BVDV) and the main protease (Mpro) or PLpro of SARS-CoV-2.

• Cellular Effect: Induction of p53 (independent of DNA damage in some contexts) leading to cell cycle arrest, which creates a cellular environment hostile to viral propagation.

B. 9-Oxo-10-acridineacetic Acid (CMA): The STING Agonist

• Class: Immunomodulator / Interferon Inducer.

• Mechanism: CMA mimics cyclic dinucleotides (CDNs) to bind the STING protein (endoplasmic reticulum resident).

• Signaling Cascade: STING dimerization recruits TBK1 (TANK-binding kinase 1), which phosphorylates IRF3 (Interferon Regulatory Factor 3). Phosphorylated IRF3 translocates to the nucleus, driving the transcription of Type I Interferons (IFN-

  , IFN- ).

• Species Specificity: CMA is a murine-selective STING agonist. It binds avidly to mouse STING but fails to activate human STING due to structural variations in the C-terminal ligand-binding domain.[2]

Visualizing the Pathways

Figure 1: Mechanistic divergence between 9-AA (Direct DNA/Enzyme targeting) and CMA (STING-mediated Interferon induction).

Comparative Efficacy Data

The following table summarizes the antiviral profiles. Note the distinction between in vitro (cell culture) and in vivo (animal model) efficacy, particularly for CMA.

Feature	9-Aminoacridine (9-AA)	9-Oxo-10-acridineacetic Acid (CMA)
Primary Mechanism	Direct Inhibition (Intercalation/Enzyme)	Indirect (Host STING Agonist)
Key Viral Targets	SARS-CoV-2, Ebola, Malaria (Plasmodium), BVDV	Herpes Simplex (HSV), Influenza, Semliki Forest Virus
In Vitro Efficacy	High (IC50: 0.2–2.0 M for SARS-CoV-2)	Low in human cells; High in murine macrophages
In Vivo Efficacy	Moderate (limited by host toxicity/pharmacokinetics)	High in mice (Protection against lethal viral challenge)
Cytotoxicity (CC50)	Moderate (often < 20 M); Low Selectivity Index	Low (High Selectivity Index in mice)
Species Barrier	None (Active in human and animal cells)	Strict: Active in Mouse; Inactive in Human STING
Clinical Status	Derivatives (Quinacrine) are approved antimalarials	Used as "Cycloferon" (meglumine salt) in CIS countries

Experimental Protocols

To validate these mechanisms, researchers must use distinct assay types. A standard plaque assay may fail to detect CMA's activity if the cell line is interferon-deficient (e.g., Vero cells) or human-derived.

Protocol A: Viral Plaque Reduction Assay (For 9-AA)

Objective: To measure direct inhibition of viral replication.

• Cell Seeding: Seed susceptible cells (e.g., A549 for respiratory viruses) in 6-well plates to 90% confluency.

• Infection: Infect monolayer with virus at MOI 0.01 for 1 hour.

• Treatment: Remove inoculum. Overlay with semi-solid media (agarose/CMC) containing 9-AA at serial dilutions (0.1

  M – 50 M).

• Incubation: Incubate for 48–72 hours (virus dependent).

• Fixation/Staining: Fix with 4% formaldehyde; stain with Crystal Violet.

• Analysis: Count plaques. Calculate EC50 relative to DMSO control.

  • Validation: 9-AA should reduce plaque number/size dose-dependently.

Protocol B: STING-Dependent IFN Induction Assay (For CMA)

Objective: To confirm immunomodulatory activity via the STING pathway. Requirement: Must use Murine cells (e.g., RAW 264.7 Macrophages).

• Cell Preparation: Seed RAW 264.7 macrophages (

  cells/well) in 12-well plates.

• Compound Treatment: Treat cells with CMA (10

  M – 100 M) for 4–6 hours. Include DMXAA as a positive control and Chloroquine as a negative control (or non-agonist).

• Lysis & RNA Extraction: Lyse cells using TRIzol or column-based RNA kits.

• RT-qPCR: Perform quantitative PCR for IFN-

  and CXCL10 (IP-10) transcripts.

  • Primers: Use murine-specific primers.

• Western Blot (Optional): Probe lysates for p-IRF3 (Phospho-Ser396) to confirm pathway activation.

• Data Output: Expect >50-fold induction of IFN-

  mRNA if CMA is active.[3]

Experimental Workflow Diagram

Figure 2: Parallel experimental workflows. Protocol A measures direct viral killing (suitable for 9-AA), while Protocol B measures immune signaling activation (required for CMA).

Critical Analysis & Safety

Solubility & Stability:

• 9-AA: Typically used as a hydrochloride salt. Soluble in water/ethanol. Light sensitive (acridines degrade under UV).

• CMA: Poor water solubility in free acid form. Requires conversion to sodium or meglumine salt (as in the drug Neovir) for biological availability.

Toxicity Profile:

• 9-AA: High risk of mutagenicity . As a DNA intercalator, it can cause frameshift mutations. This limits its use to acute, life-threatening infections (like Ebola/Malaria repurposing) rather than chronic therapy.

• CMA: Lower genotoxicity profile. Its primary risk is autoimmune exacerbation due to systemic interferon induction (e.g., "Cytokine Storm" risk if dosed improperly).

Translational Gap: CMA's inability to activate human STING renders it a "tool compound" for mouse models. For human translation, researchers are developing amidated CMA derivatives or non-nucleotide STING agonists that retain the acridanone scaffold but bind the human STING pocket.

References

• Antiviral Activity of 9-Aminoacridines

  • Title: Synthesis and Evaluation of 9-Aminoacridines with SARS-CoV-2 Antiviral Activity.[4]

  • Source: ACS Omega (2023).

  • URL:[Link]

• CMA as a STING Agonist

  • Title: Species-specific detection of the antiviral small-molecule compound CMA by STING.[5][6]

  • Source: The EMBO Journal (2013).[6]

  • URL:[Link]

• Antiviral Efficacy of CMA

  • Title: Antiviral activity of 10-carboxymethyl-9-acridanone.[7]

  • Source: Infection and Immunity (1976).

  • URL:[Link]

• Vadimezan (DMXAA)

  • Title: Mouse, but not human, STING signals in response to DMXAA and CMA.

  • Source: N

  • URL:[Link]

• Direct Antiviral Effects of CMA (Adenovirus)

  • Title: Direct antiviral effect of cycloferon (10-carboxymethyl-9-acridanone) against adenovirus type 6 in vitro.
  • Source: Vopr Virusol (2004).

  • URL:[Link]

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• 5. Species-specific detection of the antiviral small-molecule compound CMA by STING - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciencedaily.com [sciencedaily.com]
• 7. High-yield interferon induction by 10-carboxymethyl-9-acridanone in mice and hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 9-Oxo-10-acridineacetic Acid and Other Acridine Derivatives: A Guide for Drug Development Professionals

The acridine scaffold, a nitrogen-containing heterocyclic aromatic compound, has long been a cornerstone in medicinal chemistry, yielding a plethora of derivatives with diverse biological activities, including anticancer, antiviral, and antimalarial properties.[1][2] The planar nature of the tricyclic acridine ring system facilitates intercalation into DNA, a mechanism historically central to its therapeutic application.[3] However, the functionalization of the acridine core has led to derivatives with novel mechanisms of action that deviate significantly from simple DNA intercalation.

This guide provides a detailed, head-to-head comparison of 9-Oxo-10-acridineacetic acid (also known as 10-carboxymethyl-9-acridanone or Cridanimod, hereafter referred to as CAMA) and other prominent acridine derivatives. We will delve into their distinct mechanisms of action, compare their performance based on experimental data, and provide standardized protocols for their evaluation. This analysis is designed to offer researchers, scientists, and drug development professionals a clear, evidence-based perspective on the therapeutic potential of these compounds.

9-Oxo-10-acridineacetic Acid (CAMA): The Immune Modulator

Unlike many of its acridine relatives that directly target DNA or associated enzymes, CAMA stands out as a potent immunomodulator. Its primary mechanism is the induction of type I interferons (IFNs), key signaling proteins in the innate immune system.[4][5]

Mechanism of Action: STING Pathway Activation

CAMA's ability to stimulate a robust interferon response is rooted in its direct interaction with the Stimulator of Interferon Genes (STING) protein.[6] The STING pathway is a critical component of the innate immune system responsible for detecting cytosolic DNA, a hallmark of viral infections and cellular damage.

The activation cascade proceeds as follows:

• Binding: CAMA binds directly to the STING protein, which resides in the endoplasmic reticulum.

• Translocation & Activation: This binding event induces a conformational change in STING, leading to its translocation to the Golgi apparatus.

• TBK1 Recruitment: In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1).

• IRF3 Phosphorylation: Activated TBK1 then phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3).

• Nuclear Translocation & Gene Expression: Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it binds to interferon-stimulated response elements (ISREs) in the promoter regions of type I interferon genes (e.g., IFN-α and IFN-β), driving their transcription.[6]

The resulting surge in type I interferons orchestrates a powerful antitumor response by enhancing the cytotoxic activity of natural killer (NK) cells and cytotoxic T lymphocytes, promoting dendritic cell maturation, and upregulating MHC class I expression on tumor cells, making them more visible to the immune system.

Figure 1: CAMA-induced STING signaling pathway.

Comparator Acridine Derivatives: The DNA Damagers

In contrast to CAMA's immune-centric approach, classical acridine derivatives like Amsacrine and Amonafide exert their cytotoxic effects primarily by disrupting DNA integrity and function.

Amsacrine (m-AMSA)

Amsacrine is a synthetic 9-anilinoacridine derivative that functions as a potent topoisomerase II poison .[7] Topoisomerase II is a vital enzyme that resolves DNA topological problems during replication and transcription by creating transient double-strand breaks.

Amsacrine's mechanism involves:

• DNA Intercalation: The planar acridine ring of amsacrine inserts itself between DNA base pairs.[8]

• Topoisomerase II Inhibition: This intercalation stabilizes the "cleavable complex," a transient intermediate where topoisomerase II is covalently bound to the 5' ends of the broken DNA.[7][9]

• Inhibition of Religation: Amsacrine specifically inhibits the religation step of the topoisomerase II catalytic cycle.[7] This leads to an accumulation of permanent, protein-linked DNA double-strand breaks.

• Apoptosis: The persistence of these breaks triggers cell cycle arrest and ultimately induces apoptosis.[10]

Amonafide

Amonafide, a naphthalimide derivative that shares structural similarities with the acridine core, is also a topoisomerase II inhibitor but with a distinct profile.[11] While it does intercalate into DNA, its primary interaction with topoisomerase II differs from classical poisons. Amonafide inhibits the catalytic activity of topoisomerase II prior to the formation of the cleavable complex.[11] This results in less overall DNA damage compared to agents like amsacrine or etoposide, suggesting a potentially different therapeutic window and toxicity profile.[11]

Figure 2: Mechanism of Topoisomerase II inhibitors.

Head-to-Head Performance Comparison

The differing mechanisms of action translate to distinct performance profiles in preclinical models. While direct comparative studies are limited, data from various sources can be aggregated to provide a functional comparison.

Compound	Primary Mechanism	Target Cell Lines (Example IC50)	In Vivo Efficacy	Key Advantages	Limitations
CAMA	Interferon Induction (via STING)	Indirect; efficacy depends on immune competence.	Potent interferon induction in mice (>400,000 U/ml).[4]	Novel, immune-based mechanism; potential for synergy with checkpoint inhibitors.	Efficacy is dependent on a functional host immune system; potential for cytokine-related toxicities.
Amsacrine	Topoisomerase II Poison, DNA Intercalator	Broad cytotoxicity. Used clinically for leukemias.[7]	Established antineoplastic activity in hematological cancers.[7]	Well-characterized mechanism; proven clinical utility.	High cytotoxicity to normal rapidly dividing cells; potential for cardiotoxicity and development of resistance.[12]
Amonafide	Topoisomerase II Inhibitor (pre-cleavage), DNA Intercalator	Active in AML clinical trials.[11]	Demonstrated clinical activity in Phase I/II trials for secondary AML.[11]	Unique Topo II inhibition profile; may induce less DNA damage than classical poisons.[11]	Variable metabolism by N-acetyl transferase 2 (NAT2) can lead to unpredictable toxicity.[13]
Other Acridines	DNA Intercalation, Kinase Inhibition, etc.	Varies widely. e.g., A549, MCF-7, HepG2.[12][14]	Preclinical efficacy demonstrated for various derivatives.[12][15]	High structural diversity allows for tuning of activity and targeting.	Often plagued by high systemic toxicity and side effects, limiting clinical translation.[12][16]

Essential Experimental Protocols for Evaluation

To ensure robust and reproducible data, standardized protocols are critical. The choice of assay must align with the compound's hypothesized mechanism of action.

Experimental Workflow Overview

Figure 3: General experimental workflow for acridine derivative evaluation.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

Causality: This assay quantifies the metabolic activity of cells, which serves as a proxy for cell viability. It is a fundamental first step to determine the concentration-dependent cytotoxic effect of a compound on cancer cell lines.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the acridine derivatives in culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours. Include a vehicle-only control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control and plot the percentage of cell viability against the compound concentration. Calculate the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Protocol 2: Interferon Induction (ELISA)

Causality: This protocol directly measures the primary biological output of CAMA's mechanism of action. It is essential for validating that the compound functions as an interferon inducer. Macrophages are excellent producers of IFN in response to CAMA.[17]

Methodology:

• Cell Culture: Culture murine bone marrow-derived macrophages (BMDMs) or a human monocyte cell line like THP-1.

• Stimulation: Treat the cells with various concentrations of CAMA (e.g., 1-100 µg/mL) for 18-24 hours. Include a positive control (e.g., LPS) and a vehicle control.

• Supernatant Collection: After incubation, centrifuge the plates and carefully collect the cell culture supernatant.

• ELISA Procedure:

  • Coat a 96-well ELISA plate with a capture antibody specific for mouse or human IFN-β overnight at 4°C.

  • Wash the plate and block with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours.

  • Add the collected supernatants and a standard curve of recombinant IFN-β to the wells and incubate for 2 hours.

  • Wash and add a biotinylated detection antibody. Incubate for 1 hour.

  • Wash and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes.

  • Wash and add a TMB substrate solution. Stop the reaction with sulfuric acid.

• Data Acquisition: Read the absorbance at 450 nm.

• Analysis: Calculate the concentration of IFN-β in the samples by interpolating from the standard curve.

Conclusion and Future Directions

The acridine family of compounds, while mature, continues to yield derivatives with surprising and potent therapeutic activities. The stark contrast between the immune-modulating activity of CAMA and the direct DNA-damaging effects of Amsacrine and Amonafide highlights the remarkable versatility of the acridine scaffold.

• CAMA represents a promising avenue for cancer immunotherapy, particularly in combination with other immune-oncology agents. Its efficacy hinges on the host's immune status, a critical consideration for its clinical development.

• Amsacrine remains a clinically relevant cytotoxic agent, but its use is tempered by significant toxicity.

• Amonafide offers a more nuanced approach to topoisomerase II inhibition, though its metabolic liabilities present a challenge.

Future research should focus on developing derivatives with improved safety profiles and enhanced selectivity. For CAMA-like molecules, this means optimizing STING activation while mitigating potential cytokine storm effects. For DNA-damaging agents, the goal remains to maximize tumor cell killing while minimizing harm to healthy tissues. The continued exploration of this chemical space, guided by robust mechanistic and comparative studies as outlined here, is sure to uncover the next generation of acridine-based therapeutics.

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